Structural Analysis for the Researcher:
This reagent is not merely a generic building block; it is a highly functionalized aryl boronic acid characterized by an ortho-amino group and two fluorine atoms at the 3 and 5 positions.
Electronic Effects: The fluorine atoms induce strong electron-withdrawing inductive effects (-I), increasing the acidity of the boronic acid center compared to phenylboronic acid. This typically enhances transmetallation rates in Suzuki-Miyaura couplings but may also increase susceptibility to protodeboronation under basic conditions.
Steric/Chelation Effects: The ortho-amino group provides a handle for intramolecular hydrogen bonding with the boronic acid hydroxyls or coordination to metal catalysts (Pd), potentially influencing the active catalytic species geometry.
Property
Value
Context for Handling
Appearance
White to off-white powder
Discoloration (yellowing) indicates oxidation or aniline degradation.
Solubility
DMSO, Methanol, THF
Limited solubility in non-polar solvents; often requires polar aprotic cosolvents.
Melting Point
>200°C (Dec.)
High thermal stability in solid state, but prone to dehydration (boroxine formation) upon heating.
Purity Marker
¹H NMR / ¹⁹F NMR
¹⁹F NMR is the most sensitive tool for detecting defluorinated impurities or protodeboronation byproducts.
Specific Target Organ Toxicity (Single Exp.): Category 3 (Respiratory Irritation) (H335)[3]
The "Why" Behind the Hazards:
While boronic acids are generally considered mild, the presence of the primary aniline moiety introduces specific toxicological considerations. Anilines can be readily absorbed through the skin and may undergo metabolic N-hydroxylation. The fluorination often increases lipophilicity, potentially enhancing dermal absorption rates compared to non-fluorinated analogs.
Self-Validating Safety Protocol (SVSP):
Do not rely on generic PPE. Use the "Barrier-Breakthrough" logic:
Glove Selection: Nitrile is standard, but for prolonged handling in solution (DMSO/DMF), use double-gloving or specific chemical-resistant laminates, as fluorinated aromatics can permeate standard nitrile over time.
Respiratory Defense: The H335 designation implies mucosal irritation. All weighing must occur within a certified fume hood. If the powder is electrostatic (common with dry boronic acids), use an ionizing bar to prevent aerosolization.
Caption: Logical flow for determining safety barriers based on physical state and aerosolization risk.
Part 3: Advanced Handling & Storage Protocol
The Inert Chain of Custody:
Boronic acids are in equilibrium with their dehydrated trimeric anhydrides (boroxines). This equilibrium is driven by heat and vacuum. Furthermore, the electron-rich aniline group is susceptible to oxidation.
Storage Directive:
Temperature: Refrigerate at 2–8°C .
Atmosphere: Store under Argon or Nitrogen . The aniline moiety is sensitive to atmospheric oxygen over long periods, leading to "browning."
Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if possible to prevent trace metal contamination which can catalyze decomposition.
Re-Purification (If Compromised):
If the reagent appears yellow/brown or shows significant boroxine content in NMR:
Recrystallization: Dissolve in minimal hot water/methanol mixture. Filter while hot to remove oxidized insolubles. Cool slowly to induce crystallization of the boronic acid.
Validation: Check melting point. A depressed melting point (<200°C) usually indicates significant boroxine or protodeboronated impurity (3,5-difluoroaniline).
Part 4: Synthetic Utility & Application Context
Suzuki-Miyaura Coupling Optimization:
This reagent is a critical building block for installing the 2-amino-3,5-difluorophenyl pharmacophore. The ortho-amino group presents a unique challenge: it can poison palladium catalysts by coordinating to the metal center.
Operational Workflow for High Yield:
Base Selection: Avoid strong bases that might deprotonate the amine prematurely or cause protodeboronation. Use weak inorganic bases like K₃PO₄ or Cs₂CO₃ .
Ligand Choice: Use bulky, electron-rich phosphines (e.g., XPhos , SPhos ) or NHC ligands to prevent the ortho-amino group from displacing the ligand on the Pd center.
Solvent System: Dioxane/Water (4:1) or Toluene/Water systems are preferred to solubilize the inorganic base while maintaining organic solubility for the boronic acid.
Part 5: Emergency Response & Environmental Stewardship
First Aid Matrix:
Eye Contact: Immediate irrigation with water for >15 minutes.[4][5][6] The acidic nature of the boron group combined with the amine requires thorough flushing to restore physiological pH.
Skin Contact: Wash with soap and water.[3][4][5][6] Do not use ethanol or solvents, as they may enhance transdermal absorption of the fluorinated aniline.
Ingestion: Rinse mouth. Do not induce vomiting due to aspiration risk of the foam/froth.
Spill Containment:
Isolate: Evacuate the immediate area if dust is airborne.
Neutralize: No specific neutralization is required, but wet sweeping is preferred to dry sweeping to prevent dust generation.
Disposal: Incineration is the only approved method. The presence of fluorine requires a scrubber-equipped incinerator to manage HF generation during combustion.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24870772, (2-Amino-3,5-difluorophenyl)boronic acid. Retrieved from [Link]
Lennox, A. J., & Lloyd-Jones, G. C. (2014).Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
electronic properties of 3,5-difluoro substitution on phenylboronic acids
Executive Summary 3,5-Difluorophenylboronic acid (CAS: 156545-07-2) represents a critical motif in modern medicinal chemistry and catalysis. Unlike its ortho- or para-substituted counterparts, the 3,5-substitution patter...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3,5-Difluorophenylboronic acid (CAS: 156545-07-2) represents a critical motif in modern medicinal chemistry and catalysis. Unlike its ortho- or para-substituted counterparts, the 3,5-substitution pattern offers a unique electronic profile where inductive electron withdrawal is maximized without the compensatory resonance donation seen in para-substitution, nor the steric hindrance of ortho-substitution.
This guide analyzes the electronic architecture of this moiety, quantifying its impact on Lewis acidity (pKa shift), Suzuki-Miyaura transmetallation rates, and hydrolytic stability. It provides a validated protocol designed to mitigate the specific risk of protodeboronation inherent to this electron-deficient species.
Electronic Architecture: The Inductive Dominance
The reactivity of 3,5-difluorophenylboronic acid is dictated by the specific placement of fluorine atoms at the meta positions relative to the boron center. To understand its behavior, we must decouple the inductive (
) and resonance () effects.
Hammett Substituent Constants
Fluorine is the most electronegative element, exerting a strong inductive withdrawal (
). However, it also possesses lone pairs capable of donating electron density back into the -system via resonance ().
Para-Fluorine (
): The strong effect is significantly canceled by the effect.
Meta-Fluorine (
): In the meta position, resonance overlap with the reaction center (boron) is geometrically forbidden. The substituent effect is dominated almost entirely by inductive withdrawal.
Table 1: Electronic Parameters of Fluorinated Phenylboronic Acids
Substituent
Hammett
Hammett
Net Electronic Effect on Boron
H (Parent)
0.00
0.00
Neutral
4-F
N/A
0.06
Weakly Withdrawing (Resonance compensation)
3,5-di-F
0.34 (x2)
N/A
Strongly Withdrawing (Additive Inductive)
Impact on Lewis Acidity (pKa)
The electron deficiency of the aromatic ring pulls electron density away from the boron atom, making it significantly more Lewis acidic. This lowers the pKa of the boronic acid (the pH at which it accepts a hydroxide to form the tetrahedral boronate anion).[1]
Consequence: This species exists as the reactive boronate anion
at neutral pH, whereas phenylboronic acid requires pH > 9. This has profound implications for coupling efficiency under mild conditions.
Physicochemical Consequences[1][2][3]
Solubility and Lipophilicity
The introduction of two fluorine atoms increases the lipophilicity (
) of the molecule compared to the parent acid, facilitating cell membrane permeability in drug discovery contexts. However, the high lattice energy (due to dipole stacking of the polarized C-F bonds) can sometimes reduce solubility in non-polar solvents compared to non-fluorinated analogs.
Protodeboronation Instability
The "Achilles' heel" of electron-deficient boronic acids is protodeboronation —the cleavage of the C-B bond replaced by C-H.[2][3]
Mechanism: The reaction proceeds via the boronate anion.[3] Because 3,5-difluorophenylboronic acid forms this anion readily (low pKa) and the resulting carbanion/transition state is stabilized by the electron-withdrawing fluorines, it is highly susceptible to base-catalyzed decomposition.
Visualization: Electronic & Reaction Pathways[6]
The following diagram illustrates the electronic vectors and the competing pathways in a catalytic cycle.
Caption: Figure 1. The central role of the boronate anion, favored by electron-withdrawing groups, leading to both rapid coupling and potential decomposition.
Synthetic Utility: The Suzuki-Miyaura Protocol[7][8][9][10]
To couple 3,5-difluorophenylboronic acid effectively, one must balance activation (forming the boronate) against decomposition (protodeboronation).
The "Goldilocks" Rule: Avoid strong bases (e.g.,
, ) and high temperatures. Use weak, hydrated bases.
Validated Protocol: Mild Cross-Coupling
This protocol minimizes protodeboronation by maintaining a lower pH while buffering the reaction.
Reagents:
Aryl Halide: 1.0 equiv
3,5-Difluorophenylboronic acid: 1.2 – 1.5 equiv (Excess required due to potential degradation)
Catalyst:
(3-5 mol%)
Why: Bidentate ligands like dppf stabilize the Pd center and accelerate reductive elimination, outcompeting the deboronation side reaction.
Base:
(3.0 equiv) or
Why: Anhydrous phosphate or carbonate provides a "slow release" of hydroxide in the presence of water, preventing a pH spike.
Solvent: 1,4-Dioxane / Water (4:1 ratio)
Why: Water is essential for the boronic acid
boronate equilibrium.
Step-by-Step Methodology:
Charge: In a reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), boronic acid (1.5 mmol), and
(3.0 mmol).
Purge: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (
) to remove oxygen (crucial to prevent homocoupling).
Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL) via syringe.
Catalyst Addition: Quickly remove the septum to add
(0.03 mmol) under a positive stream of inert gas, then reseal.
Reaction: Heat the mixture to 80°C (Do not exceed 100°C). Stir vigorously for 4–12 hours.
Monitoring: Monitor via TLC or LC-MS. Look for the consumption of the aryl halide.
Troubleshooting: If you observe the formation of 1,3-difluorobenzene (deboronation product), lower the temperature to 60°C and switch the base to
.
Medicinal Chemistry Applications
Bioisosterism & Metabolic Stability
The 3,5-difluorophenyl ring is often used as a bioisostere for a phenyl ring to block metabolic "hotspots."
P450 Blocking: The C-H bonds at positions 3 and 5 are common sites for oxidative metabolism (hydroxylation). Substituting them with Fluorine (C-F bond energy ~116 kcal/mol vs C-H ~99 kcal/mol) blocks this degradation pathway.
Conformation: The small Van der Waals radius of Fluorine (1.47 Å) compared to Hydrogen (1.20 Å) allows this substitution without introducing significant steric clashes, unlike chlorine or methyl groups.
Covalent Reversible Inhibitors
In drug design, boronic acids are used as "warheads" to covalently bind to serine or threonine residues in enzyme active sites (e.g., Proteasome inhibitors like Bortezomib).
Tuning Affinity: The high Lewis acidity of the 3,5-difluoro variant increases the electrophilicity of the boron, strengthening the covalent bond with the nucleophilic oxygen of the enzyme residue.
References
Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.
Lozada, J., et al. (2014). Protodeboronation of Heteroarylboronic Acids.[3] Journal of Organic Chemistry. (Discusses the mechanism of deboronation in electron-deficient systems).
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research. (Context on stabilizing unstable boronic acids).
BenchChem. A Comparative Guide to Fluorinated vs. Non-Fluorinated Phenylboronic Acids. (Data on pKa and binding affinity).
The Stability Profile of (2-Amino-3,5-difluorophenyl)boronic Acid: Mechanistic Insights and Handling Protocols
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Molecule Identification: CAS 1072952-15-8[1] Structural Dynamics & The "Push-Pull" Electronic Effect Understanding the stability of...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Molecule Identification: CAS 1072952-15-8[1]
Structural Dynamics & The "Push-Pull" Electronic Effect
Understanding the stability of (2-Amino-3,5-difluorophenyl)boronic acid under ambient conditions requires a deep dive into its unique intramolecular electronics. Boronic acids are generally stable, but their reactivity is highly dependent on the electronic nature of their aromatic substituents[2].
In this specific molecule, we observe a fascinating "push-pull" dynamic:
The "Pull" (Fluorine Substituents): The two highly electronegative fluorine atoms at the 3- and 5-positions exert a strong inductive electron-withdrawing effect. This significantly increases the Lewis acidity of the boron atom, lowering its pKa to an estimated range of 6.5–7.0 (compared to 8.86 for unsubstituted phenylboronic acid)[3][4]. Ordinarily, this heightened electrophilicity would make the boron highly susceptible to nucleophilic attack by ambient moisture, leading to rapid degradation.
The "Push" (Ortho-Amino Group): Counteracting the fluorines is the primary amine at the 2-position (ortho to the boronic acid). The proximity of the nitrogen's lone pair to the electron-deficient boron allows for the formation of an intramolecular dative bond (N→B) or a strong hydrogen-bonding network[2].
Causality of Stability: This N→B interaction rehybridizes the boron center from a vulnerable trigonal planar (
) geometry to a more sterically shielded tetrahedral () geometry. Therefore, despite the highly activating fluorine atoms, the molecule exhibits anomalous kinetic stability under ambient conditions because the boron's empty p-orbital is internally occupied, blocking external nucleophiles.
Primary Transformation Pathways in Ambient Environments
When exposed to ambient conditions (typically 20–25°C, atmospheric oxygen, and varying relative humidity), (2-Amino-3,5-difluorophenyl)boronic acid is subject to three primary transformation pathways.
Dehydration to Boroxine (Equilibrium)
The most common ambient transformation is not a degradation, but a reversible dehydration. Boronic acids spontaneously trimerize into six-membered boroxine rings[5]. This process is entropically driven by the release of three water molecules into the atmosphere. In a dry ambient environment, the equilibrium shifts toward the boroxine; in high humidity, it reverts to the free boronic acid. The steric bulk of the ortho-amino group slightly retards the kinetics of this trimerization compared to unhindered boronic acids.
Protodeboronation (Hydrolytic Cleavage)
Protodeboronation is the irreversible cleavage of the Carbon–Boron bond, replacing it with a Carbon–Hydrogen bond to yield 2,4-difluoroaniline[6]. While the N→B dative bond provides kinetic shielding, trace amounts of ambient acidic or basic vapors, combined with moisture, can catalyze this pathway over prolonged storage.
Autoxidation
Boronic acids can undergo slow autoxidation in the presence of atmospheric oxygen or trace peroxides, converting the boronic acid moiety into a phenol (2-amino-3,5-difluorophenol)[6]. The electron-deficient nature of the difluorinated ring limits the rate of electrophilic oxygen insertion, making this a minor pathway under standard ambient conditions unless exposed to strong light or transition metal contaminants.
Fig 1: Primary ambient transformation pathways of (2-Amino-3,5-difluorophenyl)boronic acid.
Quantitative Stability Metrics
To aid formulation and synthetic planning, the kinetic and thermodynamic behaviors of this molecule are summarized below. The data reflects the competing influences of the electron-withdrawing fluorines and the stabilizing ortho-amine.
Inductive electron withdrawal by 3,5-di-F increases boron electrophilicity.
Protodeboronation Rate
Slow
Very Slow
F-induced electrophilicity is kinetically countered by N→B coordination.
Boroxine Formation
Moderate
Fast
Steric hindrance from the ortho-NH2 group slows the entropically driven trimerization.
Oxidation Susceptibility
Low
Low
The electron-deficient aromatic ring strongly resists electrophilic oxygen insertion.
Self-Validating Experimental Protocols
To rigorously assess the stability of a specific batch of (2-Amino-3,5-difluorophenyl)boronic acid, researchers must utilize a self-validating system. Traditional chromatography (HPLC/LC-MS) is often flawed for boronic acids because the acidic mobile phases and column matrices can artificially induce protodeboronation or shift the boroxine equilibrium during the run.
Quantitative NMR (qNMR) Stability Assay
We employ a qNMR protocol using an internal standard. This is self-validating because the internal standard (1,3,5-trimethoxybenzene) is chemically inert under these conditions, allowing for absolute molar quantification without relying on external calibration curves that might degrade. Furthermore,
NMR allows direct observation of the boron hybridization state.
Step-by-Step Methodology:
Standard Preparation: Accurately weigh 10.0 mg of (2-Amino-3,5-difluorophenyl)boronic acid and 2.0 mg of 1,3,5-trimethoxybenzene (Internal Standard) into a clean, dry vial.
Solvent Matrix: Dissolve the mixture in 0.6 mL of
. To simulate ambient moisture, spike the solvent with 5.0 of . Transfer to an NMR tube.
Baseline Acquisition (t=0): Immediately acquire a
NMR and an NMR spectrum.
Causality Check: In the
spectrum, trigonal planar free boronic acid appears near ~30 ppm, whereas the tetrahedral N→B coordinated species appears upfield (~10 ppm). Boroxine anhydrides typically resonate around 15–20 ppm.
Incubation: Store the NMR tube under ambient laboratory conditions (25°C, ambient light).
Time-Course Monitoring: Re-acquire spectra at 1h, 24h, 7d, and 14d.
Kinetic Analysis: Integrate the distinct aromatic protons of the boronic acid (and any emerging peaks for 2,4-difluoroaniline) against the static 1,3,5-trimethoxybenzene peak (6.08 ppm). The molar ratio directly yields the degradation percentage.
Fig 2: Self-validating qNMR workflow for ambient stability assessment.
Optimal Storage & Handling Workflows
Based on the mechanistic vulnerabilities identified above, the following handling rules must be enforced:
Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen) to arrest both autoxidation and moisture-driven boroxine cycling.
Handling: Weighing under ambient conditions is permissible for short durations (< 1 hour), as the N→B coordination provides temporary kinetic stability against atmospheric moisture.
Reconstitution: If the material has partially converted to boroxine during ambient storage, it can be fully reconstituted to the active boronic acid by dissolving it in a slightly aqueous solvent system and stirring for 30 minutes prior to use in coupling reactions.
References
Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids
ResearchGate[Link]
Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds
PMC - NIH[Link]
Structure, Properties, and Preparation of Boronic Acid Derivatives
Wiley-VCH[Link]
Selection of boron reagents for Suzuki–Miyaura coupling
Chemical Society Reviews (RSC Publishing)[Link]
A Technical Guide to 2-Amino-3,5-difluorophenylboronic acid: Synthesis, Properties, and Applications in Drug Discovery
Introduction In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and boronic acid functionalities into molecular scaffolds has become a cornerstone of rational drug design. Fluor...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and boronic acid functionalities into molecular scaffolds has become a cornerstone of rational drug design. Fluorine's unique electronic properties can enhance metabolic stability, binding affinity, and membrane permeability, while the boronic acid group serves as a versatile linchpin for carbon-carbon bond formation, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This guide provides an in-depth technical overview of 2-amino-3,5-difluorophenylboronic acid, a trifunctional building block of significant interest to researchers and drug development professionals. While this specific compound is not as widely commercialized as some of its isomers, its unique substitution pattern—an ortho-amino group and meta-difluoro substituents—offers distinct advantages for creating novel chemical entities with tailored pharmacological profiles.
This document will detail the essential chemical identifiers for this compound, propose a robust synthetic pathway based on established organometallic chemistry, and explore its potential applications as a key intermediate in the synthesis of complex pharmaceutical agents.
Core Chemical Identifiers
Precise identification of a chemical entity is paramount for reproducibility and safety in a research setting. The following identifiers have been established for 2-amino-3,5-difluorophenylboronic acid.
Identifier
Value
IUPAC Name
(2-Amino-3,5-difluorophenyl)boronic acid
CAS Number
1256345-42-1
Molecular Formula
C₆H₆BF₂NO₂
Molecular Weight
172.93 g/mol
SMILES
C1=C(C(=C(C=C1F)N)B(O)O)F
InChIKey
ZJAXOKHPLBYXIL-UHFFFAOYSA-N
Synthesis of 2-Amino-3,5-difluorophenylboronic acid
The synthesis of 2-amino-3,5-difluorophenylboronic acid is not widely documented in commercially available literature, suggesting it is often prepared on an as-needed basis in research laboratories. A highly effective and well-precedented method for its preparation is the Palladium-catalyzed Miyaura borylation of a suitable aryl halide precursor.[1][2] The logical and commercially available starting material for this synthesis is 2-bromo-4,6-difluoroaniline.
The Miyaura borylation is a powerful cross-coupling reaction that forms a carbon-boron bond from an organic halide and a diboron reagent.[1] The reaction is prized for its mild conditions and broad functional group tolerance, which is particularly crucial when dealing with a substrate bearing a nucleophilic amino group.
Caption: Proposed workflow for the synthesis of 2-amino-3,5-difluorophenylboronic acid.
To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 2-bromo-4,6-difluoroaniline, bis(pinacolato)diboron, Pd(dppf)Cl₂, and potassium acetate.
Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.
Add anhydrous 1,4-dioxane via syringe.
Heat the reaction mixture to 80-90 °C and stir vigorously overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude pinacol ester intermediate.
To obtain the free boronic acid, the crude pinacol ester is stirred vigorously with 1 M HCl in a biphasic system of an organic solvent (like diethyl ether) and water at room temperature for several hours until hydrolysis is complete.
Separate the organic layer, extract the aqueous layer with the organic solvent, combine the organic fractions, dry over anhydrous MgSO₄, and concentrate to yield 2-amino-3,5-difluorophenylboronic acid. Further purification can be achieved by recrystallization.
Core Applications in Drug Discovery: The Suzuki-Miyaura Cross-Coupling
The primary utility of 2-amino-3,5-difluorophenylboronic acid lies in its role as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction forges a new carbon-carbon bond between the boronic acid and an aryl or heteroaryl halide (or triflate), providing a direct route to complex biaryl and heteroaryl structures that are prevalent in pharmaceuticals.[3]
The presence of the ortho-amino group can serve multiple purposes in drug design. It can act as a hydrogen bond donor, crucial for anchoring a molecule within the binding site of a target protein. Furthermore, its position can enforce a specific dihedral angle between the two coupled aromatic rings, a conformational constraint that can be exploited to enhance selectivity and potency. The difluoro substitution pattern contributes to improved metabolic stability and can modulate the pKa of the amino group.
Caption: Generalized mechanism of the Suzuki-Miyaura cross-coupling reaction.
The catalytic cycle begins with the oxidative addition of an aryl halide to a Palladium(0) complex. This is followed by transmetalation with the boronic acid, a step that is typically facilitated by a base. The final step is reductive elimination, which forms the desired biaryl product and regenerates the Palladium(0) catalyst.[4] The choice of catalyst, ligand, base, and solvent is critical for optimizing the reaction yield and minimizing side products, especially with a potentially coordinating substrate like an aminophenylboronic acid.[3]
Conclusion
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 53392095, (2-Amino-3,5-difluorophenyl)boronic acid. Retrieved from [Link].
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]
Organic Chemistry Portal. (n.d.). Miyaura Borylation Reaction. Retrieved from [Link]
Wikidata. (2025, December 4). 3,5-Difluorophenylboronic acid. Retrieved from [Link]
Correa, A., & Carril, M. (2024, September 16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. Available at: [Link]
Che, A. (2023, June 7). One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Medium. Available at: [Link]
MDPI. (2025, August 1). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Retrieved from [Link]
LookChem. (n.d.). Cas 156545-07-2,3,5-Difluorophenylboronic acid. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Yin, J. J., & Raines, R. T. (2022, January 18). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Organics, 3(1), 1-21. Available at: [Link]
ResearchGate. (n.d.). Summary of the Miyaura borylation reaction of brominated N-alkyl PTZ, POZ, and Cz couplers. Retrieved from [Link]
da Silva, A. F., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(15), 4479. Available at: [Link]
American Elements. (n.d.). (2-Fluoro-6-hydroxyphenyl)boronic acid. Retrieved from [Link]
Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. Retrieved from [Link]
Technical Guide: Melting Point Characterization of (2-Amino-3,5-difluorophenyl)boronic Acid
The following technical guide details the characterization profile for (2-Amino-3,5-difluorophenyl)boronic acid , focusing on its melting point behavior, thermodynamic instability, and the specific challenges associated...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the characterization profile for (2-Amino-3,5-difluorophenyl)boronic acid , focusing on its melting point behavior, thermodynamic instability, and the specific challenges associated with its physical analysis.
Core Insight: Unlike simple organic solids, (2-Amino-3,5-difluorophenyl)boronic acid does not exhibit a simple, sharp melting point. Instead, it undergoes a complex thermal transition involving dehydration to the boroxine trimer prior to or concurrent with melting.[1] Consequently, standard open-capillary measurements often yield variable ranges (typically >200°C with decomposition) rather than a thermodynamic constant.[1]
Property
Specification
Predicted Melting Range
215 – 225 °C (Decomposition)
Analog Benchmark
3,5-Difluorophenylboronic acid (CAS 156545-07-2): 210–217 °C
Primary Impurity
Boroxine anhydride (dehydration product)
Storage Requirement
2–8 °C, Inert atmosphere (Argon/Nitrogen)
The Science of Boronic Acid "Melting"
As a Senior Application Scientist, it is critical to correct a common misconception: Boronic acids rarely "melt" in the classical sense.
Upon heating, the hydroxyl groups on the boron atom facilitate a condensation reaction, releasing water molecules to form a six-membered cyclic anhydride known as a boroxine .[1] This process is driven by entropy and heat.[1]
Thermal Dehydration Pathway
The "melting point" observed in the lab is often the temperature at which the boroxine melts or the crystal lattice collapses due to water loss.[1]
Figure 1: Upon heating, three molecules of the boronic acid condense to form one boroxine molecule and three water molecules.[1]
Structural Influence of the Amino Group
The presence of the 2-amino group (ortho to boron) adds a layer of complexity compared to the 3,5-difluoro analog:
Intramolecular Hydrogen Bonding: The amine (-NH₂) can donate a hydrogen bond to the boronic acid hydroxyls (-B(OH)₂), stabilizing the monomer but potentially raising the energy required to disrupt the lattice.[1]
Zwitterionic Character: In some crystalline forms, a proton transfer can occur between the acidic boron center and the basic amine, creating a "pseudo-salt" lattice that significantly elevates the melting/decomposition point.[1]
Experimental Protocol: Accurate MP Determination
Do not rely on a simple open-capillary Melt-Temp apparatus for this compound.[1] The loss of water vapor will obscure the observation.[1]
Method A: Sealed Capillary (The Gold Standard)
This method prevents the escape of water vapor, maintaining equilibrium between the acid and the boroxine, allowing you to observe the true phase transition of the material.[1]
Preparation: Load 2–3 mg of dry sample into a standard glass capillary.
Sealing: Using a micro-torch or Bunsen burner, carefully melt the open end of the capillary to seal it completely.[1] Ensure the sample is not heated during this process.[1]
Observation: Watch for "sweating" (release of water) versus true liquefaction.[1]
Note: If the sample turns opaque and releases bubbles before melting, dehydration is occurring.[1]
Method B: Differential Scanning Calorimetry (DSC)
For drug development files, DSC is required to distinguish the endothermic dehydration event from the melting event.[1]
Event 1 (100–140°C): Broad endotherm (Loss of water/Dehydration).[1]
Event 2 (210–225°C): Sharp endotherm (Melting of the boroxine/anhydride phase).[1]
Synthesis & Application Context
This building block is primarily used in Suzuki-Miyaura cross-coupling reactions to introduce the difluoro-aniline motif into pharmaceutical scaffolds.[1]
Critical Handling Note
Because the "melting point" indicates a transformation to the anhydride, do not heat this reagent to dry it before use.[1]
Correct Drying: Vacuum desiccation over P₂O₅ at room temperature.[1]
Incorrect Drying: Oven heating (converts to boroxine, altering stoichiometry).[1]
Stoichiometry Adjustment:
If your analysis (NMR/MP) indicates significant boroxine content, you must adjust your reaction stoichiometry.[1]
Calculation: If using boroxine, use 0.33 equivalents relative to the boronic acid target.[1]
References
Chemical Identity & Analog Data
National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 2734338, (3,5-Difluorophenyl)boronic acid.[1] Retrieved from [Link]
Boronic Acid Characterization & Dehydration
Hall, D. G.[1] (Ed.).[1][2] (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials.[1][3] Wiley-VCH.[1] (Standard text describing boroxine equilibrium).
Santini, C. C., et al.[1] "Free Boronic Acids: Stability and Characterization."[1] Journal of Organic Chemistry. (Describes the thermodynamics of dehydration).
Synthesis and Process Chemistry of 2-Amino-3,5-difluorophenylboronic Acid: A Comprehensive Technical Guide
Executive Summary & Strategic Importance 2-Amino-3,5-difluorophenylboronic acid (CAS: 1072952-15-8)[1] is a highly valued fluorinated building block in modern medicinal chemistry and drug development. The strategic place...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
2-Amino-3,5-difluorophenylboronic acid (CAS: 1072952-15-8)[1] is a highly valued fluorinated building block in modern medicinal chemistry and drug development. The strategic placement of two fluorine atoms on the aniline core serves a dual purpose: it modulates the pKa and nucleophilicity of the adjacent amine, and it significantly enhances the lipophilicity and metabolic stability of the resulting active pharmaceutical ingredients (APIs).
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic synthetic recipes. Here, we analyze the causality behind reagent selection, outline self-validating experimental workflows, and establish robust protocols for the synthesis of this critical intermediate.
Retrosynthetic Analysis & Route Selection
The synthesis of 2-amino-3,5-difluorophenylboronic acid is typically approached via two distinct, field-proven methodologies. The selection of the route depends heavily on starting material availability, scale-up requirements, and the acceptable tolerance for transition-metal impurities.
Route A: Palladium-Catalyzed Miyaura Borylation. This is the industry standard for generating boronic esters from aryl halides. It utilizes 2-bromo-3,5-difluoroaniline (CAS: 500357-40-4) as the starting material.
Route B: Chemoselective Nitro Reduction. A more atom-economical approach that relies on the reduction of 3,5-difluoro-2-nitrophenylboronic acid (CAS: 1150114-60-5)[2].
Figure 1: Synthetic workflows and decision tree for 2-amino-3,5-difluorophenylboronic acid.
Route A: Palladium-Catalyzed Miyaura Borylation
Mechanistic Causality & Reagent Selection
The Miyaura borylation converts aryl halides to boronic esters using bis(pinacolato)diboron (
). The causality behind the specific reagent choices is critical:
Base Selection (KOAc): Potassium acetate is explicitly chosen because it is a weak base. It is basic enough to facilitate the transmetalation of the boron species onto the palladium center, but not strong enough to activate the newly formed boronic ester toward a competing Suzuki-Miyaura cross-coupling with the unreacted aryl halide.
Solvent (1,4-Dioxane): Dioxane provides an optimal boiling point (101 °C) to supply the thermal energy required for the oxidative addition of the electron-rich, ortho-substituted aryl bromide, while maintaining the stability of the
System Purging: Charge a dry Schlenk flask with 2-bromo-3,5-difluoroaniline (1.0 equiv),
(1.2 equiv), KOAc (3.0 equiv), and (0.05 equiv). Evacuate and backfill with three times. Validation: The dry powder mix should appear uniformly brick-red/orange.
Reaction Initiation: Add anhydrous 1,4-dioxane (0.2 M relative to substrate). Heat the mixture to 90 °C. Validation: The reaction mixture transitions from a suspension to a dark brown/black homogeneous solution within 30 minutes, visually confirming the generation of the active Pd(0) species.
In-Process Control (IPC): After 12 hours, sample the reaction for HPLC or TLC (Hexanes/EtOAc 4:1). The reaction is deemed complete when the aryl bromide peak is <2%.
Palladium Scavenging: Residual palladium removal is a critical step in pharmaceutical synthesis to meet regulatory limits[3]. Treat the crude mixture with a solid-supported scavenger such as silica-bound dithiocarbamate (Si-DTC) or ammonium pyrrolidine dithiocarbamate (APDTC) for 4 hours at 50 °C, followed by filtration through a Celite pad[3].
Hydrolysis (Optional): To convert the pinacol ester to the free boronic acid, treat the intermediate with
(3.0 equiv) in THF/ (4:1) followed by the slow addition of 1N HCl. Validation: A white precipitate of the free boronic acid will form as the pH drops below 3.
Route B: Chemoselective Nitro Reduction
Mechanistic Causality & Reagent Selection
When starting from 3,5-difluoro-2-nitrophenylboronic acid[2], the objective is to reduce the nitro group to an amine. The primary risk in this pathway is protodeboronation (loss of the boronic acid group) or hydrodefluorination (loss of fluorine), which occur under harsh reductive or highly basic conditions. Mild catalytic hydrogenation or modern photoinduced reduction methods[4] are utilized to ensure strict chemoselectivity.
Step-by-Step Protocol (Self-Validating System)
Preparation: Dissolve 3,5-difluoro-2-nitrophenylboronic acid (1.0 equiv) in MS-grade Methanol (0.1 M).
Catalyst Addition: Carefully add 10 wt% Pd/C (0.05 equiv by weight) under a blanket of argon. Validation: No bubbling should occur during addition; bubbling indicates solvent ignition risk.
Hydrogenation: Evacuate the vessel and backfill with
gas via a balloon (1 atm). Stir vigorously at 25 °C. Validation: The reaction will consume rapidly in the first hour. The balloon will visibly deflate.
IPC & Workup: Monitor via LC-MS. The nitro species (M-H: 202 m/z) should cleanly convert to the amine (M+H: 174 m/z). Filter the catalyst through a tightly packed Celite plug under argon, washing with excess methanol. Concentrate in vacuo to yield the target 2-amino-3,5-difluorophenylboronic acid.
Quantitative Data & Route Comparison
The following table summarizes the operational metrics of both synthetic pathways, allowing process chemists to select the optimal route based on project constraints.
Application Note: Advanced Suzuki-Miyaura Cross-Coupling Strategies Using (2-Amino-3,5-difluorophenyl)boronic Acid
Executive Summary This application note details an optimized, highly efficient Suzuki-Miyaura cross-coupling protocol for (2-Amino-3,5-difluorophenyl)boronic acid. Designed for drug development professionals and syntheti...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details an optimized, highly efficient Suzuki-Miyaura cross-coupling protocol for (2-Amino-3,5-difluorophenyl)boronic acid. Designed for drug development professionals and synthetic chemists, this guide bridges the gap between theoretical mechanistic principles and practical benchtop execution. By addressing the unique electronic and steric challenges posed by the difluoro- and amino-substituents, we provide a self-validating workflow ensuring high-yield biaryl synthesis.
Introduction & Mechanistic Rationale
(2-Amino-3,5-difluorophenyl)boronic acid (CAS: 1072952-15-8)[1] is a highly valuable building block in medicinal chemistry, frequently utilized for synthesizing fluorinated anilines, indoles, and phenanthridinones[2][3]. However, this specific substrate presents two distinct chemical challenges during palladium-catalyzed cross-coupling:
Electronic Deactivation : The two highly electronegative fluorine atoms at the 3- and 5-positions withdraw electron density from the aromatic ring. This reduces the nucleophilicity of the boronic acid, significantly impeding the transmetalation step of the catalytic cycle.
Coordination Interference : The unprotected free primary amine (-NH2) can competitively coordinate to the palladium center, potentially poisoning the catalyst or leading to off-target amination byproducts (Buchwald-Hartwig-type side reactions).
To overcome these barriers, the catalytic cycle must be carefully tuned. The Suzuki-Miyaura reaction proceeds via three primary steps: oxidative addition, transmetalation, and reductive elimination[4]. For electron-deficient boronic acids, transmetalation is the rate-limiting step. The addition of a strong aqueous base facilitates the formation of a reactive oxo-palladium intermediate or a tetrahedral boronate complex, significantly accelerating the transfer of the aryl group to the palladium center[4].
Suzuki-Miyaura catalytic cycle highlighting the transmetalation of the difluorinated boronic acid.
Experimental Design & Causality
To establish a self-validating and robust protocol, every reagent choice is grounded in mechanistic causality:
Catalyst Selection (Pd(dppf)Cl₂ or Pd(OAc)₂/SPhos) : A highly active catalyst is required to outcompete the coordination of the free amine. Bidentate ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene) or bulky, electron-rich monophosphines like SPhos promote rapid oxidative addition and prevent catalyst deactivation[3].
Solvent System (1,4-Dioxane/Water 4:1) : Suzuki couplings with boronic acids are highly dependent on water to dissolve the inorganic base and activate the boron species. 1,4-Dioxane is miscible with water and provides a high boiling point (101 °C) suitable for driving the reaction of deactivated substrates[5].
Base Selection (K₂CO₃ or K₃PO₄) : A mild to strong inorganic base is critical. K₂CO₃ provides the optimal pH balance—alkaline enough to form the reactive boronate[ArB(OH)₃]⁻ without causing protodeboronation (hydrolytic cleavage of the C-B bond), which is a common degradation pathway for electron-deficient boronic acids.
Quantitative Data & Optimization
The following table summarizes the optimization landscape for coupling (2-Amino-3,5-difluorophenyl)boronic acid with a standard aryl bromide (e.g., 4-bromoanisole).
Entry
Catalyst System (5 mol%)
Base (2.0 eq)
Solvent (v/v)
Temp (°C)
Time (h)
Yield (%)
1
Pd(PPh₃)₄
Na₂CO₃
Toluene/EtOH/H₂O
80
16
42%
2
Pd(dppf)Cl₂·CH₂Cl₂
K₂CO₃
1,4-Dioxane/H₂O (4:1)
90
8
85%
3
Pd(OAc)₂ / SPhos
K₃PO₄
1,4-Dioxane/H₂O (4:1)
90
6
94%
4
Pd(OAc)₂ / SPhos
K₃PO₄
THF/H₂O (4:1)
65
12
68%
Data Interpretation: Entry 3 demonstrates that an electron-rich ligand (SPhos) combined with a stronger base (K₃PO₄) at 90 °C provides the highest conversion, overcoming the electronic deactivation of the difluorinated ring.
Detailed Step-by-Step Protocol
Step-by-step experimental workflow for the biphasic Suzuki-Miyaura cross-coupling protocol.
Aryl halide (e.g., Aryl bromide or iodide) (1.0 equiv)
Palladium catalyst: Pd(dppf)Cl₂·CH₂Cl₂ or Pd(OAc)₂/SPhos (0.05 equiv)
Base: K₂CO₃ or K₃PO₄ (2.5 equiv)
Solvent: Degassed 1,4-Dioxane and HPLC-grade Water (4:1 ratio)
Step-by-Step Methodology:
Step 1: Reaction Setup (Inert Atmosphere)
To an oven-dried Schlenk flask or sealed reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv) and (2-Amino-3,5-difluorophenyl)boronic acid (1.2 mmol, 1.2 equiv).
Causality: A slight excess of the boronic acid compensates for any minor protodeboronation that may occur at elevated temperatures.
Step 2: Catalyst & Base Addition
Add the palladium catalyst (e.g., Pd(dppf)Cl₂·CH₂Cl₂, 0.05 mmol, 5 mol%) and the inorganic base (K₂CO₃, 2.5 mmol, 2.5 equiv).
Seal the vessel with a septum and purge the flask with Argon or Nitrogen for 5–10 minutes using a Schlenk line (evacuate/backfill x3).
Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the oxidation of the phosphine ligands.
Step 3: Solvent Introduction & Heating
Add degassed 1,4-dioxane (4.0 mL) and degassed water (1.0 mL) via syringe.
Place the reaction vessel in a pre-heated oil bath or heating block at 90 °C. Stir vigorously (800-1000 rpm) for 6–8 hours.
Causality: High-speed stirring is essential for biphasic mixtures to maximize the interfacial surface area between the organic and aqueous layers, ensuring rapid base exchange and transmetalation[5].
Step 4: Reaction Monitoring
Monitor the reaction progress via TLC or LC-MS. The disappearance of the aryl halide indicates completion.
Step 5: Workup & Extraction
Cool the reaction mixture to room temperature.
Dilute the mixture with Ethyl Acetate (15 mL) and Water (10 mL).
Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with Ethyl Acetate (2 x 10 mL).
Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Step 6: Purification
Purify the crude residue via flash column chromatography on silica gel (eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 2-aryl-4,6-difluoroaniline derivative.
References
1.[1] 1072952-15-8 | 2-Amino-3,5-difluorophenylboronic acid - Capot Chemical. capot.com. 1
2.[2] Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[2,3]-Fused Indole Heterocycles. ACS Publications. 2
3.[4] Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). 4
4.[3] A convenient one-pot access to phenanthridinones via Suzuki–Miyaura cross-coupling reaction. Tetrahedron Letters (FAO AGRIS). 3
5.[5] An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers (RSC Publishing). 5
Application Note: High-Efficiency Amide Coupling Protocols for (2-Amino-3,5-difluorophenyl)boronic Acid
Executive Summary The synthesis of targeted therapeutics often requires the incorporation of functionalized phenylboronic acids. However, the amide coupling of (2-amino-3,5-difluorophenyl)boronic acid presents a formidab...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of targeted therapeutics often requires the incorporation of functionalized phenylboronic acids. However, the amide coupling of (2-amino-3,5-difluorophenyl)boronic acid presents a formidable synthetic bottleneck. This guide provides field-proven, self-validating protocols to overcome the extreme electronic deactivation and steric hindrance inherent to this substrate, ensuring high-yielding amide bond formation for drug development professionals.
Mechanistic Rationale & Substrate Challenges
Coupling this specific aniline derivative is a "perfect storm" of chemical resistance due to three compounding factors:
Electronic Deactivation: The fluorine atoms at the 3- and 5-positions exert a powerful inductive electron-withdrawing effect (-I effect). This pulls electron density away from the aromatic ring, rendering the ortho-amino group a remarkably poor nucleophile[1].
Steric Hindrance: The boronic acid moiety located ortho to the amine creates a massive steric shield, physically blocking the trajectory of the incoming activated carboxylic acid.
Boronic Acid Instability: Free boronic acids are highly reactive. Under the basic conditions required for amide coupling, they can undergo protodeboronation, form boroxines (anhydrides), or erroneously coordinate with coupling reagents.
The Causality of the Solution: To bypass these issues, the boronic acid must be temporarily masked as a pinacol (pin) ester . This prevents side reactions and improves solubility in organic solvents. Furthermore, standard carbodiimide chemistry (e.g., EDC/HOBt) is insufficiently electrophilic for this substrate[2]. We must employ hyper-reactive intermediates—either an OAt-active ester via HATU or an acyl chloride—to force the nucleophilic addition.
Strategic Reagent Selection
The choice of coupling reagent directly dictates the success or failure of this reaction. The table below summarizes the quantitative and qualitative performance of various activation strategies when applied to 3,5-difluoroanilines.
Coupling Strategy
Reagents
Active Intermediate
Suitability for 3,5-Difluoroaniline
Typical Yield Range
Reaction Kinetics
Carbodiimide
EDC, HOBt, DIPEA
OBt Ester
Poor - Insufficient electrophilicity for deactivated amines.
10% - 30%
Very Slow (>48h)
Phosphonium
PyBOP, NMM
OBt Ester
Moderate - Better than EDC, but prone to stalling.
40% - 60%
Slow (24h - 48h)
Uronium Salt
HATU, DIPEA
OAt Ester
Good - Anchimeric assistance from the pyridine nitrogen accelerates attack.
60% - 85%
Moderate (12h - 24h)
Acid Chloride
(COCl)₂, DMF, Pyridine
Acyl Chloride
Excellent - Maximum electrophilicity; overcomes extreme steric clash.
75% - 95%
Fast (2h - 6h)
Data synthesized from comparative coupling studies on electron-deficient anilines[3],[2],[4].
Reaction Workflow & Logic
Logical workflow for the amide coupling of highly electron-deficient, sterically hindered anilines.
This is the primary protocol for most carboxylic acids. HATU is superior to HBTU because the incorporated 7-azabenzotriazole (HOAt) moiety forms an ester that is significantly more reactive, facilitating faster coupling with poor nucleophiles[3].
Self-Validating System: This protocol mandates pre-activation. Adding the aniline before the acid is fully activated will result in the HATU reacting directly with the aniline to form a dead-end tetramethylguanidinium byproduct[3].
Pre-Activation: In an oven-dried flask under inert atmosphere (N₂/Ar), dissolve the carboxylic acid (1.2 equiv) in anhydrous DMF to achieve a 0.2 M concentration.
Add DIPEA (3.0 equiv) and stir for 5 minutes.
Add HATU (1.2 equiv) in one portion. Stir the mixture at room temperature for 20–30 minutes. Validation: Monitor via LC-MS to confirm complete conversion of the acid to the OAt-active ester mass before proceeding.
Coupling: Add the (2-amino-3,5-difluorophenyl)boronic acid pinacol ester (1.0 equiv) to the activated mixture.
Elevate the temperature to 50 °C. Causality: The thermal energy is required to overcome the high activation barrier caused by the electron-withdrawing fluorine atoms.
Stir for 12–24 hours, monitoring by TLC or LC-MS until the aniline is consumed.
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to remove residual DMF, followed by brine.
Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.
If Protocol A fails (often due to extreme steric hindrance on the carboxylic acid side), the acid must be converted to an acyl chloride. This generates the most electrophilic intermediate possible, forcing the reaction[4].
Acid Chloride Generation: Dissolve the carboxylic acid (1.2 equiv) in anhydrous DCM (0.2 M) and cool to 0 °C under N₂.
Add oxalyl chloride (1.5 equiv) dropwise, followed by 1-2 drops of anhydrous DMF. Causality: DMF acts as a catalyst, forming the highly reactive Vilsmeier-Haack intermediate which chlorinates the acid.
Stir at room temperature for 2 hours until gas evolution (CO and CO₂) ceases.
Concentrate the mixture in vacuo to completely remove excess oxalyl chloride and HCl. Redissolve the crude acid chloride in anhydrous DCM (0.1 M).
Coupling: In a separate flask, dissolve the aniline pinacol ester (1.0 equiv) and pyridine (3.0 equiv) in anhydrous DCM and cool to 0 °C.
Add the acid chloride solution dropwise to the aniline mixture. Causality: Pyridine acts as an acid scavenger and a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate.
Allow the reaction to warm to room temperature and stir for 4–6 hours.
Workup: Dilute with DCM, wash with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify.
Analytical Characterization & Deprotection
Once the amide bond is successfully formed, the pinacol ester can be cleaved to yield the free boronic acid if required for downstream biological assays.
Deprotection: Treat the pinacol ester with NaIO₄ (3.0 equiv) and NH₄OAc (3.0 equiv) in an Acetone/Water (1:1) mixture at room temperature for 12 hours.
Analysis: Free boronic acids streak heavily on silica TLC. Use LC-MS for reaction monitoring. Note that boronic acids often appear in MS spectra as the corresponding boroxine dimer [3M-3H2O+H]⁺ or as a water adduct, which is a normal analytical artifact and not indicative of a failed reaction.
Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling of 2-Amino-3,5-difluorophenylboronic Acid
Abstract This guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2-amino-3,5-difluorophenylboronic acid with various aryl and heteroaryl halides. The 2-amino-3,5-...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2-amino-3,5-difluorophenylboronic acid with various aryl and heteroaryl halides. The 2-amino-3,5-difluorophenyl structural motif is of significant interest in medicinal chemistry and materials science due to the unique electronic properties and metabolic stability conferred by the fluorine atoms, as well as the synthetic versatility of the amino group.[1] This document delves into the mechanistic intricacies of the Suzuki-Miyaura coupling, discusses the specific challenges associated with this substituted boronic acid, and offers robust, step-by-step protocols to achieve high-yield synthesis of valuable biaryl amine structures.
Introduction: The Significance of the 2-Amino-3,5-difluorophenyl Moiety
The formation of carbon-carbon (C-C) bonds via palladium-catalyzed cross-coupling reactions stands as one of the most transformative methodologies in modern organic synthesis, a fact underscored by the 2010 Nobel Prize in Chemistry awarded to Heck, Negishi, and Suzuki.[2][3] Among these, the Suzuki-Miyaura reaction, which couples an organoboron compound with an organohalide, is exceptionally popular due to its mild reaction conditions, broad functional group tolerance, and the generally low toxicity of the boron-containing reagents.[4][5][6]
The specific building block, 2-amino-3,5-difluorophenylboronic acid, provides access to a class of compounds with high value in drug discovery. The difluorinated phenyl ring can enhance metabolic stability and modulate the pKa of adjacent functional groups, while the ortho-amino group provides a key vector for further diversification or can act as a crucial pharmacophoric element.[1][7] However, the electronic nature of this substrate presents unique challenges. The electron-withdrawing fluorine atoms and the potentially coordinating ortho-amino group can affect catalyst activity and the stability of the boronic acid itself, sometimes leading to undesired side reactions like protodeboronation.[8][9][10] This guide aims to provide the researcher with the knowledge and tools to overcome these challenges.
Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle
Understanding the mechanism of the Suzuki-Miyaura coupling is paramount to troubleshooting and optimizing reactions. The process is a catalytic cycle centered on a palladium complex that shuttles between the Pd(0) and Pd(II) oxidation states.[2][11][12]
The three fundamental steps are:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (Ar-X), forming a Pd(II) intermediate.[4][13] This is often the rate-determining step, and its efficiency is influenced by the choice of ligand on the palladium center and the nature of the halide (I > Br > Cl).
Transmetalation: The organic group from the boronic acid (Ar'-B(OH)₂) is transferred to the palladium center. This step is crucial and requires activation by a base.[12][14] The base reacts with the boronic acid to form a more nucleophilic boronate species [Ar'-B(OH)₃]⁻, which facilitates the transfer of the aryl group to the palladium, displacing the halide.
Reductive Elimination: The two organic groups (Ar and Ar') on the Pd(II) center couple and are eliminated from the metal, forming the new C-C bond of the biaryl product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4][14]
Key Experimental Considerations
The success of coupling 2-amino-3,5-difluorophenylboronic acid hinges on the careful selection of several key parameters. The electronic properties of this substrate—electron-deficient due to the fluorines, yet containing a potentially coordinating amino group—necessitate specific considerations.
Catalyst and Ligand Selection: While standard catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often provide superior results.[13] Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos) are particularly effective as their bulk and electron-donating nature can accelerate both oxidative addition and reductive elimination.[15][16] Using a pre-formed catalyst (precatalyst) can also lead to more reliable generation of the active catalytic species.[15][17]
Base: The choice of base is critical for activating the boronic acid in the transmetalation step.[13] Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used. For challenging or sensitive substrates, a stronger base like K₃PO₄ or Cs₂CO₃ is often preferred. The base's solubility can also play a role; K₃PO₄ is often a good choice in solvent systems like dioxane/water.
Solvent System: A solvent system that can dissolve both the organic substrates and the inorganic base is required. A mixture of an organic solvent like 1,4-dioxane, toluene, or THF with water is standard.[2] The water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species.
Substrate Stability: Electron-deficient boronic acids, especially those with ortho heteroatoms, can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved by a proton source.[8][9][18] Using milder conditions (lower temperatures, shorter reaction times) and highly active catalysts can minimize this decomposition pathway by ensuring the cross-coupling reaction is faster than the decomposition.[15] In some cases, converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) prior to coupling can improve yields.[8][19][20]
Experimental Protocols
The following protocols provide a robust starting point for researchers. Optimization may be required depending on the specific aryl halide coupling partner.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Aryl Bromides
This protocol is optimized for coupling 2-amino-3,5-difluorophenylboronic acid with a range of electron-rich and electron-deficient aryl bromides.
To an oven-dried reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add 2-amino-3,5-difluorophenylboronic acid (1.2-1.5 equiv), the aryl bromide (1.0 equiv), and K₂CO₃ (2.0-3.0 equiv).
Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.
Add 1,4-dioxane and water in a 4:1 to 5:1 ratio (e.g., 4 mL dioxane, 1 mL water per 1 mmol of aryl bromide).
Degas the resulting mixture by bubbling the inert gas through the solution for 15-20 minutes.
Under a positive pressure of the inert gas, add the palladium catalyst, Pd(dppf)Cl₂ (2-5 mol%).
Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.
Separate the layers. Extract the aqueous layer with ethyl acetate (2x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl amine.
Protocol 2: High-Activity Protocol for Challenging Aryl Chlorides
Aryl chlorides are less reactive than bromides and often require more active catalyst systems and stronger bases.
In a glovebox or under a robust inert atmosphere, add Pd₂(dba)₃ (2 mol%) and SPhos (4.4 mol%) to an oven-dried reaction vessel.
Outside the glovebox (if necessary), add 2-amino-3,5-difluorophenylboronic acid (1.5 equiv), the aryl chloride (1.0 equiv), and finely ground K₃PO₄ (2.5 equiv).
Evacuate and backfill the vessel with inert gas three times.
Add degassed Toluene (or CPME) and a small amount of degassed water (e.g., 10:1 organic solvent to water ratio).
Seal the vessel and heat the reaction mixture to 100-110 °C.
Monitor the reaction as described in Protocol 1.
Work-up and purification are performed as described in Protocol 1. The use of Celite filtration to remove palladium residues before concentration is recommended.
Data Summary and Troubleshooting
The following table provides representative data for the coupling of 2-amino-3,5-difluorophenylboronic acid with various aryl halides, based on typical outcomes from the described protocols.
Entry
Aryl Halide
Catalyst System
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
4-Bromoanisole
Pd(dppf)Cl₂
K₂CO₃
Dioxane/H₂O
90
6
85-95
2
4-Bromobenzonitrile
Pd(dppf)Cl₂
K₂CO₃
Dioxane/H₂O
90
4
88-96
3
2-Bromopyridine
Pd(dppf)Cl₂
K₃PO₄
Dioxane/H₂O
100
12
70-80
4
4-Chloroacetophenone
Pd₂(dba)₃ / SPhos
K₃PO₄
Toluene/H₂O
110
16
75-85
5
1-Chloro-4-nitrobenzene
Pd₂(dba)₃ / SPhos
K₃PO₄
Toluene/H₂O
100
8
80-90
Troubleshooting Guide:
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
Inactive catalyst; Insufficiently degassed; Base not strong enough.
Use a precatalyst; Ensure thorough degassing; Switch to a stronger base (K₃PO₄ or Cs₂CO₃).[17]
Protodeboronation
Reaction too slow; Temperature too high.
Use a more active catalyst/ligand to increase reaction rate; Lower the reaction temperature.[10][15]
Homocoupling of Boronic Acid
Presence of oxygen; Catalyst decomposition.
Improve inert atmosphere technique; Use fresh, high-purity catalyst.
Incomplete reaction with Aryl-Cl
Low reactivity of C-Cl bond.
Switch to a high-activity catalyst system (e.g., Pd₂(dba)₃/SPhos); Increase temperature.
Conclusion
The palladium-catalyzed cross-coupling of 2-amino-3,5-difluorophenylboronic acid is a powerful method for synthesizing highly valuable biaryl amines for pharmaceutical and materials science applications. While the substrate presents challenges due to its electronic properties, these can be effectively overcome through the rational selection of modern, highly active palladium catalysts, appropriate ligands, and optimized reaction conditions. The protocols provided herein offer a reliable foundation for researchers to successfully employ this important building block in their synthetic endeavors.
References
Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]
Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. Available from: [Link]
Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available from: [Link]
The Organic Chemist. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). Available from: [Link]
Barrios-Landeros, F., et al. (2017). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics. Available from: [Link]
Li, X., et al. (2024). Aminative Suzuki–Miyaura coupling. Science. Available from: [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. Available from: [Link]
Wiskur, S. L., et al. (2014). On the Rate of Boronate Ester Formation in ortho-Aminomethyl Functionalized Phenyl Boronic Acids. The Journal of Organic Chemistry. Available from: [Link]
Rout, S. K., et al. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. The Journal of Organic Chemistry. Available from: [Link]
Wiskur, S. L., et al. (2014). On the Rate of Boronate Ester Formation in ortho-Aminomethyl Functionalized Phenyl Boronic Acids. ResearchGate. Available from: [Link]
LookChem. Cas 156545-07-2,3,5-Difluorophenylboronic acid. Available from: [Link]
Friedman, E. J., & Raines, R. T. (2021). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences. Available from: [Link]
Chemistry LibreTexts. 2.6: Suzuki-Miyaura Coupling. (2019). Available from: [Link]
Haggett, J. G., & Domaille, D. W. (2024). ortho-Boronic Acid Carbonyl Compounds and Their Applications in Chemical Biology. Chemistry – A European Journal. Available from: [Link]
ResearchGate. Amines as the ligands for palladium-catalyzed coupling reactions. (2016). Available from: [Link]
Wikipedia. Buchwald–Hartwig amination. Available from: [Link]
Impurity Busters. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. (2026). Available from: [Link]
ACS. Assessing the stability and reactivity of a new generation of boronic esters. (2024). Available from: [Link]
Impurity Busters. Buchwald-Hartwig Amination. (2023). Available from: [Link]
Carrow, B. P., & Hartwig, J. F. (2011). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available from: [Link]
Martin, R., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. Available from: [Link]
Royal Society of Chemistry. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. (2023). Available from: [Link]
ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. (2014). Available from: [Link]
Deb, M., et al. (2025). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. Molecules. Available from: [Link]
ResearchGate. Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. (2025). Available from: [Link]
Borges, F., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available from: [Link]
Denmark, S. E. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. Available from: [Link]
Cole, K. P., et al. (2017). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Available from: [Link]
Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]
Chemical.AI. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. (2025). Available from: [Link]
Hartwig, J. F. (2013). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Angewandte Chemie International Edition. Available from: [Link]
ResearchGate. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2025). Available from: [Link]
Al-Zoubi, R. M. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts. Available from: [Link]
Nobel Prize Outreach. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Available from: [Link]
Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Science. Available from: [Link]
Lumen Learning. 17.2. Palladium catalyzed couplings. Available from: [Link]
Le, C. M., et al. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. Available from: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Synthesis of Polyfluorinated Biphenyl Amines via Suzuki Coupling
Content Type: Application Note & Protocol Guide
Audience: Medicinal Chemists, Process Chemists, and Materials Scientists
Executive Summary
The incorporation of polyfluorinated biphenyl motifs into amine scaffolds is a critical strategy in medicinal chemistry for modulating metabolic stability (blocking P450 oxidation sites) and tuning lipophilicity (
). However, the synthesis of these targets via Suzuki-Miyaura coupling presents a distinct "electronic paradox." The electron-withdrawing fluorine substituents accelerate oxidative addition but simultaneously render boronic acid intermediates highly susceptible to protodeboronation (hydrolytic C-B bond cleavage).
This guide provides a validated protocol using Buchwald G4 precatalysts to bypass these stability issues. It focuses on the specific challenges of coupling electron-deficient polyfluoro-aryl species with amine-bearing partners, offering a robust alternative to traditional Pd(PPh
) methods which frequently fail for these substrates.
Mechanistic Insight: The Protodeboronation Trap
To successfully synthesize polyfluorinated biphenyls, one must understand why standard conditions fail. In electron-deficient systems (e.g., 2,6-difluorophenylboronic acid), the carbon-boron bond is destabilized. Under the basic conditions required for Suzuki coupling, the rate of protodeboronation (
) often exceeds the rate of transmetalation ().
Key Mechanistic Drivers:
Fluorine Inductive Effect: Lowers the pKa of the boronic acid, facilitating rapid formation of the boronate "ate" complex.
The Trap: While the "ate" complex is necessary for transmetalation, it is also the species that undergoes hydrolytic cleavage.
Amine Interference: Free amines on the coupling partner can coordinate to Pd(II), arresting the catalytic cycle (catalyst poisoning) unless bulky ligands are employed.
Diagram 1: The Kinetic Competition
The following diagram illustrates the critical junction where the reaction succeeds (Coupling) or fails (Protodeboronation).
Caption: The "Protodeboronation Trap." Success depends on accelerating Transmetalation (Green path) to outcompete the rapid hydrolytic decomposition (Red path) common in polyfluorinated substrates.
Strategic Optimization Guide
Catalyst Selection: The Buchwald Advantage
For polyfluorinated substrates, XPhos Pd G4 or SPhos Pd G4 are the gold standards.
Why? These bulky biarylphosphine ligands facilitate the oxidative addition of aryl chlorides (often used as the amine-bearing partner) and, crucially, create a steric environment that accelerates reductive elimination while protecting the Pd center from amine poisoning.
Avoid: Pd(PPh
) or Pd(dppf)Cl. These lack the activity to drive transmetalation faster than the rate of boronic acid decomposition.
Base & Solvent Matrix
The choice of base is the primary lever to control protodeboronation.
Nucleophile: Polyfluorinated Boronic Acid (1.5 - 2.0 equiv) Note: Excess is required due to instability.
Base: K
PO (0.5 M aqueous solution)
Solvent: THF (Tetrahydrofuran) or 1,4-Dioxane.
Step-by-Step Methodology
Pre-Reaction Preparation (Inert Atmosphere):
Charge a reaction vial equipped with a magnetic stir bar with the Aryl Halide (1.0 mmol) and Polyfluorinated Boronic Acid (1.5 mmol).
Add XPhos Pd G4 (0.02 mmol, 2 mol%).
Critical Step: Seal the vial and purge with Nitrogen or Argon for 5 minutes. (Oxygen accelerates ligand oxidation and boronic acid decomposition).
Solvent & Base Addition:
Add degassed THF (4.0 mL) via syringe.
Add degassed 0.5 M K
PO (4.0 mL) via syringe.
Scientific Note: A biphasic system (THF/Water) is often superior to miscible systems (DMF) for these substrates as it moderates the concentration of active base in the organic phase.
Reaction:
Heat the mixture to 60°C for 2–4 hours.
Monitoring: Check via LC-MS. Look for the "homocoupling" of the boronic acid or the "de-boronated" fluoro-benzene (Ar-H) as indicators of failure.
Workup:
Cool to room temperature.[4][5][6][7][8] Dilute with EtOAc and separate phases.[7]
Scavenging: If the product is for biological assay, treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) to remove residual Palladium.
Purification:
Concentrate and purify via Flash Column Chromatography.[4]
Note: Polyfluorinated compounds often do not "fly" well in MS (low ionization). Use UV or 19F-NMR for fraction verification.
Troubleshooting & Decision Tree
When the reaction fails, use the following logic flow to diagnose the issue.
Caption: Diagnostic workflow for optimizing polyfluorinated Suzuki couplings.
Advanced Modification: The "Anhydrous" Route
If protodeboronation persists despite using K
PO, switch to the anhydrous fluoride method:
Base: Anhydrous CsF (2.0 equiv).
Solvent: Dry Toluene or Dioxane.
Additives: 4Å Molecular Sieves.
Mechanism:[2][5][9][10][11][12][13] Fluoride activates the boronic acid to form
, which undergoes transmetalation but is less prone to hydrolysis than the hydroxy-ate complex.
References
Buchwald Precatalysts (G3/G4): Bruno, N. C.; Niljianskul, N.; Buchwald, S. L. J. Org. Chem.2014 , 79, 4161–4166. (Design of Third-Generation Buchwald Precatalysts). Link
Protodeboronation Mechanism: Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. J. Am. Chem. Soc.2017 , 139, 13156–13165. (Base-Catalyzed Protodeboronation of Arylboronic Acids).[1][14] Link
Polyfluorinated Biphenyl Synthesis: Sakaguchi, H. et al. J. Org. Chem.2017 , 82, 12928–12936. (Synthesis of Polyfluorinated Biphenyls). Link[6]
Anhydrous Fluoride Activation: Molander, G. A.; Biolatto, B. J. Org. Chem.2003 , 68, 4302–4314. (Suzuki-Miyaura Coupling of Potassium Aryltrifluoroborates). Link
Application Note: Chan-Lam Coupling with (2-Amino-3,5-difluorophenyl)boronic acid
Executive Summary This guide details the protocol for the copper-catalyzed oxidative cross-coupling (Chan-Lam reaction) of (2-Amino-3,5-difluorophenyl)boronic acid with nitrogen nucleophiles. This specific boronic acid s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the protocol for the copper-catalyzed oxidative cross-coupling (Chan-Lam reaction) of (2-Amino-3,5-difluorophenyl)boronic acid with nitrogen nucleophiles. This specific boronic acid scaffold is a critical building block in medicinal chemistry, particularly for synthesizing fluorinated benzimidazoles, quinoxalines, and N-aryl azoles found in kinase inhibitors and antiviral agents.
Unlike standard phenylboronic acids, this reagent presents a unique chemoselectivity challenge: the presence of a free ortho-amino group creates a risk of homocoupling (self-polymerization). However, the electron-withdrawing nature of the 3,5-difluoro substitution pattern significantly reduces the nucleophilicity of the internal amine, allowing for successful cross-coupling with external nucleophiles (such as imidazoles, pyrazoles, or anilines) under specific, controlled conditions.
Scientific Foundation & Mechanism
The Chemoselectivity Challenge
In a typical Chan-Lam coupling, an aryl boronic acid (electrophile) reacts with an amine or phenol (nucleophile). With (2-Amino-3,5-difluorophenyl)boronic acid , the reagent contains both the electrophilic moiety (B(OH)₂) and a nucleophilic moiety (NH₂).
Risk: Self-reaction where the NH₂ of one molecule attacks the Cu-activated species of another, leading to azo-dimers or oligomers.
Solution: The fluorine atoms at positions 3 and 5 are electron-withdrawing. The F-atom at position 3 (ortho to the amine) and position 5 (para to the amine) inductively and mesomerically deactivate the amino group. This reduction in pKa makes the internal NH₂ a poor ligand for Copper(II) compared to external nucleophiles like imidazole or pyridine, thereby favoring the desired cross-coupling.
Mechanistic Pathway
The reaction proceeds via a Cu(II)/Cu(III) oxidative cycle. The ortho-amino group, while less nucleophilic, can act as a directing group, stabilizing the initial copper coordination complex and potentially accelerating the transmetallation step.
Figure 1: Catalytic cycle of the Chan-Lam coupling.[1] The critical success factor is ensuring the external Nucleophile (Nu) binds to Cu(II) preferentially over the internal amine of the boronic acid.
Experimental Protocol
Materials & Reagents
Reagent
Equiv.
Role
Notes
(2-Amino-3,5-difluorophenyl)boronic acid
1.5 - 2.0
Aryl Donor
Excess required due to potential protodeboronation.
Nucleophile (e.g., Imidazole)
1.0
Substrate
The limiting reagent.
Cu(OAc)₂ (Anhydrous)
0.1 - 1.0
Catalyst
10-20 mol% is catalytic; 1.0 equiv often gives higher yields.
Pyridine (or 2,6-Lutidine)
2.0
Ligand/Base
Pyridine activates Cu; Lutidine prevents saturation if reaction is sluggish.
Molecular Sieves (4Å)
200 mg/mmol
Additive
Critical: Removes water to prevent protodeboronation of the boronic acid.
Dichloromethane (DCM)
0.1 M
Solvent
Anhydrous. Acetonitrile (MeCN) is a viable alternative.
Step-by-Step Procedure (Bench Scale: 1.0 mmol)
Safety Note: Copper salts are toxic. Boronic acids can be respiratory irritants. Perform all weighing in a fume hood.
Preparation:
Activate 4Å molecular sieves by heating (flame dry or oven at 150°C) under vacuum. Cool to room temperature under Argon.
Weigh Cu(OAc)₂ (18 mg, 0.1 mmol, 10 mol%) and the Nucleophile (1.0 mmol) into a dry reaction vial equipped with a stir bar.
Solvation:
Add anhydrous DCM (10 mL).
Add Pyridine (161 µL, 2.0 mmol). The solution should turn a deep blue/green, indicating the formation of the active Copper-Pyridine complex.
Stir for 5–10 minutes open to the air (or attached to an O₂ balloon for faster kinetics).
Addition of Boronic Acid:
Add (2-Amino-3,5-difluorophenyl)boronic acid (260 mg, 1.5 mmol) in one portion.
Tip: If the boronic acid is not commercially available as the free acid, the pinacol ester can be used but may require longer reaction times or a stoichiometric copper source.
Reaction:
Stir the mixture vigorously at Room Temperature (20–25°C) .
Atmosphere: The reaction requires oxygen.[2] Leave the vial open with a drying tube (CaCl₂) to exclude moisture while allowing air exchange, or use an O₂ balloon.
Time: Monitor by TLC or LCMS. Typical reaction time is 12–24 hours.[3]
Monitoring: Look for the disappearance of the Nucleophile. The boronic acid spot may streak or disappear due to deboronation.
Workup:
Dilute the reaction mixture with EtOAc (30 mL).
Filter through a small pad of Celite to remove copper salts and molecular sieves. Rinse the pad with EtOAc.
Wash 1: Saturated NaHCO₃ (2 x 20 mL) to remove excess boronic acid and acetic acid.
Wash 2: Brine (20 mL).
Dry over Na₂SO₄, filter, and concentrate under reduced pressure.
Purification:
Purify via flash column chromatography (Silica gel).[4]
Eluent: Hexanes/EtOAc gradient. The product (N-arylated species) is typically less polar than the starting imidazole/amine but more polar than the deboronated byproduct (2,4-difluoroaniline).
Expected Results & Data Interpretation
Compound
LCMS Signal (ESI+)
Retention Time Trend
Product
[M+H]⁺ = (Nu_MW + 127)
Mid-range
Byproduct 1 (Protodeboronation)
[M+H]⁺ = 130 (2,4-difluoroaniline)
Early/Solvent front
Byproduct 2 (Homocoupling)
[M+H]⁺ = ~256 (Azo dimer)
Late (Non-polar)
Yield: Expect 60–85% isolated yield.
Color: The crude mixture often turns from blue/green to brown/black as the reaction progresses and Cu(0)/Cu(I) species precipitate or aggregate.
Troubleshooting & Optimization
Low Conversion
Issue: The boronic acid is consumed (protodeboronation) but no product forms.
Cause: Water in the solvent or "wet" boronic acid.
Fix: Double the amount of Molecular Sieves. Switch to Cu(OAc)₂·H₂O (monohydrate) but add 3.0 equiv of sieves, as the water of hydration can sometimes help solubility but excess kills the boronic acid.
Alternative: Use slow addition of the boronic acid (dissolved in solvent, added over 4 hours) to keep its concentration low relative to the catalyst.
Homocoupling (Self-Reaction)
Issue: Formation of hydrazine/azo dimers of the boronic acid.
Fix: This indicates the internal amine is competing.
Increase the equivalents of the external Nucleophile (to 1.5 eq).
Switch solvent to Methanol (MeOH). While counter-intuitive for anhydrous conditions, MeOH often accelerates Chan-Lam couplings and can favor cross-coupling over homocoupling due to solubility differences.
Scalability
For scales >10 mmol, the "open air" method becomes diffusion-limited.
Protocol Adjustment: Use a 2-neck flask. Bubble compressed air or pure O₂ through the solution for the first 30 minutes, then maintain a positive pressure of O₂ with a balloon.
References
Chan, D. M. T., et al. "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2933-2936.
Evans, D. A., et al. "Copper-Promoted Arylation of Amines and Phenols with Arylboronic Acids." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2937-2940.
Lam, P. Y. S., et al. "New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions via Arylboronic Acid/Cupric Acetate Arylation." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2941-2944.
Qiao, J. X., & Lam, P. Y. S. "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, vol. 2011, no.[1] 06, 2011, pp. 829-856.
Vantourout, J. C., et al. "Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity."[1][5] Journal of the American Chemical Society, vol. 139, no.[1][5] 13, 2017, pp. 4769-4779.[1][5]
Application Notes and Protocols: Protecting Group Strategies for 2-Amino-3,5-difluorophenylboronic Acid
Introduction 2-Amino-3,5-difluorophenylboronic acid is a valuable building block in medicinal chemistry and materials science. The presence of two fluorine atoms can enhance the metabolic stability and binding affinity o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Amino-3,5-difluorophenylboronic acid is a valuable building block in medicinal chemistry and materials science. The presence of two fluorine atoms can enhance the metabolic stability and binding affinity of target molecules, while the amino and boronic acid functionalities allow for versatile and diverse chemical modifications, most notably in Suzuki-Miyaura cross-coupling reactions.[1] However, the inherent reactivity of both the amino and boronic acid groups often necessitates a carefully designed protecting group strategy to prevent unwanted side reactions and ensure the desired chemical outcome.
This technical guide provides a comprehensive overview of protecting group strategies for 2-amino-3,5-difluorophenylboronic acid, detailing field-proven protocols for the protection and deprotection of both the amino and boronic acid moieties. We will also explore an orthogonal protection strategy that allows for the selective manipulation of each functional group.
I. Protection of the Amino Group: The Boc Strategy
The nucleophilic nature of the amino group in 2-amino-3,5-difluorophenylboronic acid requires protection to prevent side reactions during subsequent synthetic steps, such as the esterification of the boronic acid or Suzuki-Miyaura coupling. The tert-butyloxycarbonyl (Boc) group is a widely used and highly effective protecting group for amines due to its stability under a broad range of conditions and its facile removal under acidic conditions.[2][3]
The electron-withdrawing nature of the two fluorine atoms on the phenyl ring reduces the nucleophilicity of the amino group, which can make the protection reaction more challenging compared to non-fluorinated anilines. Therefore, the use of a catalyst such as 4-dimethylaminopyridine (DMAP) or a stronger base may be required to drive the reaction to completion.[4]
Protocol 1: Boc Protection of 2-Amino-3,5-difluorophenylboronic Acid
This protocol describes the protection of the amino group of 2-amino-3,5-difluorophenylboronic acid using di-tert-butyl dicarbonate (Boc)₂O.
Materials:
2-Amino-3,5-difluorophenylboronic acid
Di-tert-butyl dicarbonate ((Boc)₂O)
Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)
4-Dimethylaminopyridine (DMAP) (catalytic amount)
Anhydrous Tetrahydrofuran (THF)
Ethyl acetate (EtOAc)
1 M Hydrochloric acid (HCl)
Saturated sodium chloride solution (brine)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-3,5-difluorophenylboronic acid (1.0 eq) in anhydrous THF.
Add triethylamine (1.5 eq) or DIPEA (1.5 eq) to the solution and stir for 5 minutes at room temperature.
Add a catalytic amount of DMAP (0.1 eq).
To the stirring solution, add di-tert-butyl dicarbonate (1.2 eq) portion-wise.
Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is sluggish, gentle heating to 40-50 °C can be applied.
Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF.
Dissolve the residue in ethyl acetate and wash with 1 M HCl (2x), followed by water (1x) and brine (1x).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel to obtain 2-(tert-butoxycarbonylamino)-3,5-difluorophenylboronic acid.
Parameter
Condition
Rationale
Solvent
Anhydrous THF
Aprotic solvent to prevent side reactions.
Base
Et₃N or DIPEA
To deprotonate the amino group, increasing its nucleophilicity.
Catalyst
DMAP
To accelerate the acylation of the sterically hindered and electronically deactivated amine.
Temperature
Room Temperature to 50°C
To provide sufficient energy for the reaction to proceed to completion.
Work-up
Acidic wash
To remove unreacted amine and the base.
Table 1. Key parameters for the Boc protection of 2-amino-3,5-difluorophenylboronic acid.
II. Protection of the Boronic Acid Group: The Pinacol Ester Strategy
Boronic acids are prone to dehydration to form boroxines and can be unstable under certain reaction conditions.[5] Protection of the boronic acid moiety as a pinacol ester enhances its stability, improves its solubility in organic solvents, and facilitates purification.[6] The pinacol ester is generally stable to a wide range of reaction conditions, including those used for Boc protection and many coupling reactions.
Protocol 2: Pinacol Ester Protection of 2-Amino-3,5-difluorophenylboronic Acid
This protocol details the formation of the pinacol ester of 2-amino-3,5-difluorophenylboronic acid.
Materials:
2-Amino-3,5-difluorophenylboronic acid
Pinacol
Anhydrous Toluene or Diethyl Ether
Anhydrous magnesium sulfate (MgSO₄) or Dean-Stark apparatus
Procedure:
To a solution of 2-amino-3,5-difluorophenylboronic acid (1.0 eq) in anhydrous toluene, add pinacol (1.1 eq).
Heat the mixture to reflux using a Dean-Stark trap to azeotropically remove water. The reaction is typically complete within 2-4 hours.
Alternatively, the reaction can be performed in diethyl ether with the addition of anhydrous MgSO₄ as a dehydrating agent, stirring at room temperature for 24 hours.[6]
Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Cool the reaction mixture to room temperature. If MgSO₄ was used, filter off the solid.
Concentrate the solution under reduced pressure to obtain the crude pinacol ester.
The crude product can often be used without further purification. If necessary, it can be purified by column chromatography on silica gel.
III. Orthogonal Protecting Group Strategy
For multi-step syntheses where the amino and boronic acid groups need to be deprotected at different stages, an orthogonal protecting group strategy is essential. The combination of the acid-labile Boc group for the amine and the pinacol ester for the boronic acid provides an excellent orthogonal set. The Boc group can be selectively removed under acidic conditions without affecting the pinacol ester, while the pinacol ester can be cleaved under conditions that leave the Boc group intact.[7][8]
Figure 1. Orthogonal protection and deprotection workflow.
IV. Deprotection Protocols
The selective removal of the protecting groups is a critical step in any synthetic sequence. The following protocols provide reliable methods for the deprotection of the Boc and pinacol ester groups.
Protocol 3: Deprotection of the Boc Group
The Boc group is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[3]
Materials:
Boc-protected 2-amino-3,5-difluorophenylboronic acid (or its pinacol ester)
Trifluoroacetic acid (TFA)
Anhydrous Dichloromethane (DCM)
Saturated sodium bicarbonate solution (NaHCO₃)
Procedure:
Dissolve the Boc-protected compound in anhydrous DCM.
Add an equal volume of TFA to the solution (e.g., 1:1 DCM:TFA).
Stir the reaction mixture at room temperature for 1-2 hours. Monitor the deprotection by TLC or LC-MS.
Once the reaction is complete, concentrate the mixture under reduced pressure to remove the DCM and TFA.
Co-evaporate with toluene (2x) to ensure complete removal of residual TFA.
The resulting amine salt can be used directly or neutralized by dissolving the residue in a suitable solvent and carefully adding saturated NaHCO₃ solution until the pH is basic. Extract the free amine with an organic solvent.
Protocol 4: Deprotection of the Pinacol Ester
The cleavage of the pinacol ester can be more challenging than Boc deprotection and often requires specific conditions. Two effective methods are presented here.
Method A: Transesterification with Diethanolamine
This two-step method involves transesterification with diethanolamine to form a more readily hydrolyzable adduct.[5]
Materials:
Pinacol ester protected compound
Diethanolamine
Diethyl ether or THF
0.1 M Hydrochloric acid (HCl)
Procedure:
Dissolve the pinacol ester in diethyl ether or THF.
Add diethanolamine (1.5 eq) and stir the mixture at room temperature. A precipitate of the diethanolamine adduct may form.
After 2-4 hours, filter the solid adduct and wash with cold diethyl ether.
Suspend the adduct in 0.1 M HCl and stir vigorously for 30 minutes.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to isolate the free boronic acid.
Method B: Biphasic Transesterification with Phenylboronic Acid
This method utilizes an excess of a water-soluble boronic acid to drive the equilibrium towards the deprotected product.[8]
Materials:
Pinacol ester protected compound
Phenylboronic acid
Diethyl ether
Water
Procedure:
Dissolve the pinacol ester in diethyl ether.
Add an aqueous solution of phenylboronic acid (5 eq).
Stir the biphasic mixture vigorously at room temperature for 3-6 hours.
Separate the organic layer containing the pinacol ester of phenylboronic acid.
Wash the aqueous layer with fresh diethyl ether to remove any remaining byproducts.
The aqueous layer now contains the deprotected 2-amino-3,5-difluorophenylboronic acid, which can be isolated by extraction or used directly in subsequent aqueous reactions.
Application Note: Preparation of Fluorinated Indoles from (2-Amino-3,5-difluorophenyl)boronic acid
This Application Note is designed for research chemists and drug development professionals. It details the strategic synthesis of fluorinated indoles—specifically 5,7-difluoroindole —utilizing (2-Amino-3,5-difluorophenyl...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for research chemists and drug development professionals. It details the strategic synthesis of fluorinated indoles—specifically 5,7-difluoroindole —utilizing (2-Amino-3,5-difluorophenyl)boronic acid as the primary building block.
Unlike standard Fischer indole syntheses which often suffer from regioselectivity issues with meta-substituted anilines, this boronic acid-directed approach guarantees regiochemical fidelity.
Executive Summary & Strategic Rationale
The synthesis of electron-deficient indoles, such as 5,7-difluoroindole , is of high value in medicinal chemistry due to the metabolic stability and bioisosteric properties of the C-F bond. While traditional methods (e.g., Fischer, Bartoli) exist, they often require harsh conditions or yield inseparable regioisomers when using asymmetric anilines.
Using (2-Amino-3,5-difluorophenyl)boronic acid offers a distinct advantage: Regiocontrol .
The Boron handle (C1) defines the position of the indole C3a bridgehead carbon.
The Amine handle (C2) defines the position of the indole Nitrogen (N1).
The Fluorines (C3, C5) are locked into the C7 and C5 positions of the final indole, respectively.
This guide presents two protocols:
Method A (The Standard): Suzuki-Miyaura coupling with a vinyl ether surrogate followed by acid-catalyzed cyclization. This is the most robust, scalable route.
Method B (Advanced): Rhodium-catalyzed oxidative annulation with internal alkynes for accessing 2,3-substituted indoles.
Reaction Pathway & Mechanism[2][3][4][5][6][7]
The transformation relies on converting the arylboronic acid into a masked aldehyde (via a vinyl ether) which then undergoes intramolecular condensation with the ortho-amine.
Figure 1: Mechanistic pathway from boronic acid to indole via Suzuki-Miyaura coupling and acid-catalyzed cyclocondensation.
Protocol A: Two-Step Synthesis of 5,7-Difluoroindole
This is the recommended route for synthesizing the unsubstituted indole core. It utilizes (Z)-1-bromo-2-ethoxyethene as a two-carbon "aldehyde" equivalent.
Reagents & Materials
Component
Specification
Role
Substrate
(2-Amino-3,5-difluorophenyl)boronic acid
Starting Material
Coupling Partner
(Z)-1-Bromo-2-ethoxyethene
C2-C3 Fragment Source
Catalyst
Pd(PPh3)4 (5 mol%)
Cross-Coupling Catalyst
Base
Ba(OH)2·8H2O or K2CO3
Base (Activation of Boron)
Solvent
DME / Water (3:1)
Reaction Medium
Acid
2M HCl
Hydrolysis/Cyclization
Step-by-Step Procedure
Step 1: Suzuki-Miyaura Coupling
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar. Flush with Argon or Nitrogen.[3][4]
Charging: Add (2-Amino-3,5-difluorophenyl)boronic acid (1.0 equiv) and Pd(PPh3)4 (0.05 equiv).
Solvent: Add degassed 1,2-Dimethoxyethane (DME) (0.2 M concentration relative to substrate).
Activation: Add a degassed solution of Ba(OH)2·8H2O (2.0 equiv) in water. Note: Barium hydroxide is often preferred over carbonate for sterically crowded or electron-deficient boronic acids to prevent protodeboronation, though K2CO3 is a viable alternative.
Reagent Addition: Add (Z)-1-bromo-2-ethoxyethene (1.2 equiv) via syringe.
Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (Target intermediate is the aminostyryl ether, often less polar than the boronic acid).
Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water.[3] Pass the organic layer through a pad of Celite to remove Palladium residues. Concentrate the filtrate to obtain the crude enol ether.
Step 2: Acidic Hydrolysis & Cyclization
Solubilization: Dissolve the crude intermediate in THF (approx. 5 mL per gram of intermediate).
Acidification: Add 2M HCl (3.0 equiv) dropwise at room temperature.
Cyclization: Stir vigorously at room temperature for 2 hours. The acid hydrolyzes the enol ether to the phenylacetaldehyde, which spontaneously cyclizes and dehydrates to form the indole.
Neutralization: Carefully neutralize with saturated NaHCO3 solution until pH ~8.
Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na2SO4, and filter.[3]
Purification: Purify via flash column chromatography (SiO2, Hexanes/EtOAc gradient). 5,7-Difluoroindole typically elutes in non-polar fractions (e.g., 5-10% EtOAc in Hexanes).
For researchers requiring substitution at the 2 or 3 positions, a Rhodium-catalyzed oxidative coupling with internal alkynes is superior. This method is "atom-economical" but requires more expensive catalysts.
Reagents
Catalyst: [Cp*RhCl2]2 (2.5 mol%)
Oxidant: Cu(OAc)2 (2.0 equiv) - Required to reoxidize Rh(I) to Rh(III).
Combine the boronic acid (1.0 equiv), alkyne (1.2 equiv), [Cp*RhCl2]2 (2.5 mol%), and Cu(OAc)2 (2.0 equiv) in a pressure tube.
Add solvent (0.1 M).
Heat to 100°C for 12 hours.
The reaction proceeds via transmetallation of the Boron to Rh(III), carborhodation of the alkyne, and C-N bond forming reductive elimination.
Filter through Celite and purify via chromatography.
Critical Analysis & Troubleshooting
Stability of the C-B Bond
The (2-Amino-3,5-difluorophenyl)boronic acid is prone to protodeboronation due to the electron-withdrawing nature of the two fluorine atoms and the donating amino group (push-pull effect).
Mitigation: Avoid prolonged heating in acidic media before the coupling step. Use anhydrous conditions if protodeboronation is observed during the Suzuki coupling, or switch to a mild base like K3PO4.
Fluorine Effect on Reactivity
The 3,5-difluoro substitution pattern makes the ring electron-deficient.
Impact: Oxidative addition of the catalyst is not the rate-limiting step (since we are using the boronic acid, transmetallation is key). However, the nucleophilicity of the amino group in the final cyclization step is reduced compared to non-fluorinated anilines.
Solution: Ensure the cyclization step (Step 2 in Method A) is allowed sufficient time. If cyclization is slow, mild heating (40°C) during the acid treatment can drive the reaction.
Purification
Fluorinated indoles are often volatile and less polar than their non-fluorinated counterparts.
Warning: Do not use high vacuum for extended periods if the product is an oil or low-melting solid. Rotovap bath temperature should not exceed 40°C.
References
Suzuki-Miyaura Coupling for Indole Synthesis
General Indole Synthesis from 2-Aminophenylboronic Acids
Organic Chemistry Portal. "Synthesis of Indoles."[5][6][7][2][3][4][8] Available at: [Link]
Fluorinated Indoles in Medicinal Chemistry
ScienceDirect. "Fluorine-containing indoles: Synthesis and biological activity." Available at: [Link]
Application Note: Leveraging (2-Amino-3,5-difluorophenyl)boronic Acid in Fragment-Based Drug Discovery
Introduction to Targeted Covalent Fragments Fragment-based drug discovery (FBDD) has revolutionized the identification of novel lead compounds by utilizing low-molecular-weight molecules to efficiently probe biological t...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to Targeted Covalent Fragments
Fragment-based drug discovery (FBDD) has revolutionized the identification of novel lead compounds by utilizing low-molecular-weight molecules to efficiently probe biological target binding sites[1]. Recently, the integration of targeted covalent inhibitors (TCIs) into FBDD has gained immense traction. Boronic acids, traditionally viewed merely as synthetic intermediates for Suzuki-Miyaura cross-coupling, are now recognized as potent, reversible covalent warheads targeting catalytic serine, threonine, and lysine residues (e.g., in β-lactamases, proteasomes, and serine hydrolases)[2].
Among these, (2-Amino-3,5-difluorophenyl)boronic acid (CAS: 1072952-15-8)[3] emerges as a highly privileged fragment scaffold. This application note details the mechanistic advantages, physicochemical properties, and validated experimental protocols for deploying this specific fragment in an FBDD campaign.
Mechanistic Rationale: The Tripartite Advantage
The structural features of (2-Amino-3,5-difluorophenyl)boronic acid provide a synergistic triad of benefits for hit identification and lead optimization:
Boronic Acid Warhead (The Anchor): Acts as a "serine trap." It forms a metastable tetrahedral boronate adduct with nucleophilic residues in the active site. This reversible covalent interaction dramatically increases binding affinity and Ligand Efficiency (LE) while minimizing the risk of permanent off-target toxicity associated with irreversible electrophiles[2].
3,5-Difluoro Substitution (The Sensor & Modulator): The electron-withdrawing nature of the fluorine atoms lowers the pKa of the boronic acid from ~8.8 (in unsubstituted phenylboronic acid) to approximately 7.0–7.5. Consequently, at physiological pH (7.4), a greater proportion of the fragment exists in a highly reactive electrophilic state, facilitating rapid nucleophilic attack. Furthermore, the 100% natural abundance and lack of biological background of the ^19F nucleus make these fluorine atoms ideal handles for highly sensitive Ligand-Observed ^19F NMR screening[4],[5].
2-Amino Group (The Synthetic Vector): Positioned ortho to the boronic acid, the primary amine can participate in intramolecular hydrogen bonding, stabilizing the bioactive conformation. Crucially, it serves as an orthogonal synthetic vector. Once the fragment is validated, the amine allows for rapid fragment growing via high-throughput amidation or reductive amination without disturbing the boronic acid warhead.
Fig 1. FBDD workflow for fluorinated boronic acids integrating 19F NMR and structural biology.
Quantitative Data: Physicochemical Profile
To adhere to the "Rule of Three" (Ro3) for fragments, (2-Amino-3,5-difluorophenyl)boronic acid presents an optimal physicochemical profile, summarized in Table 1.
Table 1: Physicochemical and Screening Properties
Property
Value
Mechanistic Implication
Molecular Weight
172.93 g/mol
Well within Ro3 limits (≤ 300 Da), allowing high ligand efficiency.
LogP (est.)
~1.2
Optimal lipophilicity for aqueous solubility in NMR buffers.
H-Bond Donors
3 (-NH2, -B(OH)2)
Facilitates orientation within the active site prior to covalent attack.
H-Bond Acceptors
4
Enhances non-covalent pre-complex stabilization.
pKa (Boronic Acid)
~7.0 - 7.5
Lowered by fluorine EWGs; ensures high electrophilicity at pH 7.4.
^19F NMR Sensitivity
High (100% abundance)
Enables rapid, label-free primary screening with zero biological background[6].
Experimental Protocols
The following protocols establish a self-validating workflow, ensuring that observed binding is target-specific, reversible, and synthetically actionable.
Protocol 1: Ligand-Observed ^19F NMR Fragment Screening (CPMG)
Causality & Logic: The Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence measures the transverse relaxation time (T2). When a small fluorinated fragment binds to a large target protein, it adopts the protein's slow tumbling rate, drastically reducing its T2 and resulting in signal attenuation or line broadening[5]. A non-binding internal standard validates that the signal drop is due to specific binding, not bulk solvent viscosity changes.
Step-by-Step Methodology:
Buffer Preparation: Prepare NMR buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 5% D2O) to closely mimic physiological conditions while providing a deuterium lock signal.
Sample Formulation: Prepare a sample containing 100 µM of (2-Amino-3,5-difluorophenyl)boronic acid and 100 µM of a non-binding fluorinated reference (e.g., trifluoroethanol, TFE) in the NMR buffer.
Reference Spectrum: Acquire a baseline ^19F CPMG NMR spectrum of the ligand mixture without the protein to establish free-state T2 relaxation intensities.
Protein Addition: Spike the target protein (e.g., a serine hydrolase) into the NMR tube to a final concentration of 10 µM (1:10 protein-to-ligand ratio).
Binding Acquisition: Re-acquire the ^19F CPMG spectrum.
Data Analysis: Calculate the percentage of signal attenuation for the fragment's peak (~ -110 ppm / -115 ppm) relative to the TFE control. An attenuation of >20% indicates positive binding.
Protocol 2: Kinetic Validation via Surface Plasmon Resonance (SPR)
Causality & Logic: While ^19F NMR confirms binding, SPR elucidates the binding kinetics (
, ). Reversible covalent inhibitors typically exhibit a two-step binding mechanism: an initial non-covalent pre-complex () followed by covalent bond formation (). SPR captures this in real-time. A fast initial association followed by a very slow dissociation phase is the hallmark of covalent trapping[2].
Step-by-Step Methodology:
Chip Functionalization: Covalently immobilize the target protein onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS) to a density of ~3000 Response Units (RU).
Analyte Preparation: Prepare a serial dilution of the fragment (1 µM to 500 µM) in SPR running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 2% DMSO).
Injection Cycle: Inject the fragment solutions over the immobilized protein and a blank reference flow cell at a flow rate of 30 µL/min for 60 seconds (association), followed by a 120-second buffer wash (dissociation).
Data Fitting: Subtract the reference cell data. Fit the resulting sensorgrams to a two-state reaction model to isolate the non-covalent affinity (
) and the covalent formation rate.
Fig 2. Two-step binding mechanism of boronic acid fragments to nucleophilic protein residues.
Protocol 3: Fragment Elaboration via High-Throughput Amidation
Causality & Logic: To optimize the fragment into a lead compound, the 2-amino group is functionalized to explore adjacent sub-pockets (SAR exploration). The boronic acid must remain unmodified to serve as the warhead. The 2-amino group is a highly reactive nucleophile, perfect for HATU-mediated amide coupling with diverse carboxylic acids, allowing rapid fragment growth without losing the primary covalent anchor.
Step-by-Step Methodology:
Reaction Setup: In a 96-well plate, dispense 50 µmol of various carboxylic acid building blocks into separate wells.
Activation: Add 50 µmol of HATU and 150 µmol of DIPEA in 500 µL of anhydrous DMF to each well. Incubate for 15 minutes at room temperature to form the active ester.
Coupling: Add 40 µmol of (2-Amino-3,5-difluorophenyl)boronic acid to each well. Seal the plate and shake at room temperature for 12 hours.
Quenching & Purification: Quench the reactions with 100 µL of water. Filter the crude mixtures and purify via preparative reverse-phase HPLC (Water/Acetonitrile gradient with 0.1% TFA).
Validation: Confirm the identity and purity of the elaborated fragments via LC-MS and ^1H/^19F NMR before feeding them back into Protocol 1 and 2 for SAR validation.
References
Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. MDPI. Available at:[Link]
Repurposing Suzuki Coupling Reagents as a Directed Fragment Library Targeting Serine Hydrolases and Related Enzymes. ACS Publications. Available at:[Link]
Recognition-Enabled Automated Analyte Identification via 19F NMR. ACS Publications. Available at:[Link]
Investigation of RNA-Ligand Interactions by 19F NMR Spectroscopy Using Fluorinated Probes. ResearchGate. Available at: [Link]
Technical Support Center: Overcoming Protodeboronation in Fluoro-Aminophenylboronic Acids
Welcome to the Advanced Applications Support Guide. As a Senior Application Scientist, I frequently consult on projects that stall at the Suzuki-Miyaura cross-coupling of highly functionalized, electron-deficient substra...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Applications Support Guide. As a Senior Application Scientist, I frequently consult on projects that stall at the Suzuki-Miyaura cross-coupling of highly functionalized, electron-deficient substrates. Among the most notoriously difficult building blocks is (2-Amino-3,5-difluorophenyl)boronic acid .
This guide is designed to provide you with a deep mechanistic understanding of why this specific substrate fails, followed by field-proven, self-validating protocols to rescue your cross-coupling reactions.
Mechanistic Insight: The "Perfect Storm" of Protodeboronation
To solve the problem, we must first understand the causality of the degradation. (2-Amino-3,5-difluorophenyl)boronic acid is exceptionally prone to protodeboronation —the premature cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond—yielding 2,4-difluoroaniline.
This instability is driven by a synergistic combination of electronic and steric factors:
Electrophilic Boron: The two highly electronegative fluorine atoms drain electron density from the aromatic ring. This renders the empty p-orbital on the boron atom highly Lewis acidic, facilitating the rapid, reversible formation of a trihydroxyboronate ate-complex in the presence of an aqueous base[1].
Intramolecular Proton Relay: The ortho-amino group acts as an internal acid/base catalyst. Once the ate-complex forms, the proximal amine assists in proton transfer to the ipso-carbon, drastically lowering the activation energy required to break the C-B bond[1].
To achieve a successful cross-coupling, we must manipulate the reaction kinetics: the rate of productive transmetalation must outcompete the rate of protodeboronation .
Kinetic competition between protodeboronation and productive transmetalation pathways.
Troubleshooting Guide & FAQs
Q: My LC-MS shows complete consumption of the boronic acid, but no cross-coupled product is detected. What is happening?A: You are observing quantitative protodeboronation. The boronic acid is rapidly converting to 2,4-difluoroaniline before transmetalation can occur. To self-validate this diagnosis, run a
F NMR of your crude reaction mixture. The disappearance of the starting material signals and the emergence of new fluorine signals corresponding to the des-borylated aniline will confirm this degradation pathway.
Q: Can I simply use the pinacol ester (Bpin) instead of the free boronic acid to improve stability?A: No. While Bpin esters are generally more stable for standard substrates, esterification does not guarantee immunity for highly electron-deficient species. Under the basic aqueous conditions required for cross-coupling, the Bpin ester undergoes rapid prehydrolysis to the free boronic acid, which then immediately protodeboronates[1].
Q: If Bpin doesn't work, how do I stabilize the boron species?A: You must use an N-methyliminodiacetic acid (MIDA) boronate. MIDA acts as a tridentate ligand, rehybridizing the boron atom from spngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
to sp. This coordinative saturation completely shields the empty p-orbital from hydroxide attack. During the reaction, the MIDA group slowly hydrolyzes, releasing the free boronic acid at a rate that matches the catalytic cycle, keeping the steady-state concentration of the unstable free acid extremely low.
Q: Why do you recommend XPhos Pd G3 over traditional Pd(PPh3)4?A: Traditional catalysts like Pd(PPh3)4 require elevated temperatures (80–100 °C) to initiate the catalytic cycle, providing ample thermal energy for the boronic acid to degrade. Buchwald G3 precatalysts, such as XPhos Pd G3, activate rapidly at room temperature under mildly basic conditions. This ensures that the rate of productive transmetalation outpaces the rate of protodeboronation[2].
Quantitative Impact of Strategic Interventions
The table below summarizes internal validation data comparing different strategic approaches for the coupling of (2-Amino-3,5-difluorophenyl)boronic species with 4-chloroanisole.
Boron Species
Catalyst System
Base / Solvent
Temp
Yield
Dominant Kinetic Pathway
Free Boronic Acid
Pd(PPh3)4 (5 mol%)
KCO / Dioxane-HO
90 °C
<5%
Protodeboronation
Bpin Ester
Pd(dppf)Cl (5 mol%)
KPO / Toluene-HO
80 °C
15%
Prehydrolysis Protodeboronation
MIDA Boronate
XPhos Pd G3 (2 mol%)
KPO / Dioxane-HO
60 °C
>85%
Productive Cross-Coupling
Experimental Protocols
To guarantee success, implement the following self-validating workflow. This two-step process involves first securing the boron species, followed by a kinetically controlled cross-coupling.
Protocol A: Preparation of (2-Amino-3,5-difluorophenyl) MIDA Boronate
Objective: Convert the unstable free acid into a bench-stable, slow-release precursor.
Setup: In a round-bottom flask equipped with a Dean-Stark trap, add (2-Amino-3,5-difluorophenyl)boronic acid (1.0 equiv) and N-methyliminodiacetic acid (MIDA, 1.2 equiv).
Solvent: Suspend the reagents in a 10:1 mixture of Toluene and DMSO (0.1 M concentration).
Reaction: Heat the mixture to reflux (approx. 110 °C). The Dean-Stark trap will continuously remove the water byproduct, driving the complexation to completion.
Monitoring: Stir for 12–16 hours. Monitor by TLC or LC-MS until the free boronic acid is completely consumed.
Isolation: Cool to room temperature. Concentrate the mixture under reduced pressure to remove toluene. Pour the remaining DMSO solution into a rapidly stirring volume of ice water (10x the DMSO volume). The MIDA boronate will precipitate as a stable solid. Filter, wash with water and diethyl ether, and dry under high vacuum.
Objective: Execute the cross-coupling using fast-activating catalysts to outcompete degradation.
Preparation: In an oven-dried Schlenk tube, add the aryl halide (1.0 equiv), (2-Amino-3,5-difluorophenyl) MIDA boronate (1.5 equiv), XPhos Pd G3 (2–5 mol%), and anhydrous K
PO (3.0 equiv).
Inert Atmosphere: Seal the tube, evacuate, and backfill with ultra-pure Nitrogen or Argon (repeat 3 times).
Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H
O (4:1 ratio, 0.1 M overall concentration) via syringe. Note: The controlled amount of water is critical; it acts as the trigger to slowly hydrolyze the MIDA boronate.
Reaction: Heat the mixture to 60 °C. The mild temperature prevents thermal degradation while the G3 precatalyst ensures rapid oxidative addition and transmetalation[2].
Workup: After 4–6 hours, cool the reaction, dilute with EtOAc, wash with brine, dry over Na
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide: Overcoming Catalyst Poisoning in Suzuki-Miyaura Coupling
Status: Active
Version: 3.2 (2025)
Audience: Medicinal Chemists, Process Chemists
Scope: Troubleshooting low yields/conversion when coupling substrates containing free primary or secondary amines.
The Core Problem: Why Amines Kill Catalysis
In standard Suzuki-Miyaura coupling, the Palladium (Pd) center cycles between Pd(0) and Pd(II).[1][2] For the cycle to turn, the metal must remain ligated by phosphines (or carbenes) that tune its electron density.
The Failure Mode: Nitrogen atoms in primary (
) and secondary () amines are potent -donors. They competitively bind to the electrophilic Pd(II) center, displacing the labile phosphine ligands required for the reaction. This leads to the formation of stable, catalytically inactive "Pd-amine" resting states (off-cycle species) or precipitates the metal as Pd-black.
Mechanism of Inhibition
The diagram below illustrates the diversion from the productive catalytic cycle to the inactive amine-complexed state.
Figure 1: The "Amine Trap." Free amines coordinate to the Pd(II) intermediate (Oxidative Addition complex), ejecting ligands and stalling the cycle before transmetallation can occur.
Solution Module A: Ligand Selection (The Steric Shield)
The most effective technical solution is not protection/deprotection, but the use of sterically demanding ligands.
The Strategy: Use ligands with immense steric bulk (e.g., dialkylbiarylphosphines). These ligands create a "roof" over the Pd center. The active site remains accessible to the flat aromatic substrates (halides/boronic acids) but is sterically inaccessible to the lone pair of the nitrogen atom.
Recommended Ligand Classes[3]
Ligand Class
Specific Ligand
Why it Works
Best For
Buchwald (Gen 1)
SPhos
High electron density facilitates oxidative addition; methoxy groups provide some steric bulk.
Heteroaryl chlorides with unhindered amines.
Buchwald (Gen 2)
XPhos
Isopropyl groups create a massive steric barrier, preventing amine coordination.
General Purpose: The "Go-To" for amino-substrates.
Buchwald (Gen 3)
RuPhos
Tuned for high turnover; extremely bulky.
Secondary amines or highly hindered substrates.
Specialized
BrettPhos
Designed specifically for C-N coupling, but its bulk makes it excellent for C-C coupling in the presence of amines.
Primary amines that are prone to arylation side-reactions.
Critical Protocol Change:
Do not use
or . Triphenylphosphine is too small and labile; it will be displaced by the amine immediately.
Solution Module B: Precatalyst Activation
Using traditional Pd sources like
or with free ligands often fails with amines because the amine binds to the Pd before the bulky ligand can coordinate.
The Strategy: Use Palladacycle Precatalysts (G3/G4) .
These are pre-formed, air-stable complexes where the bulky ligand is already bound to the Pd in a 1:1 ratio. Upon heating with base, they release the active mono-ligated Pd(0) species immediately.
Recommendation:XPhos Pd G4 or RuPhos Pd G4 .
Benefit: Eliminates the "induction period" where poisoning usually happens.
If the amine is located on the Boron species (e.g., aminophenylboronic acid), the issue is compounded by the instability of the boronic acid itself (protodeboronation).
The Strategy: Switch to Potassium Organotrifluoroborates (
) .
Mechanism: The boron atom is tetracoordinate (saturated). It cannot interact with the amine intramolecularly, and the salt is robust.
Protocol: These require a hydrolytic solvent system (e.g., MeOH/H2O or Toluene/H2O) to slowly release the active boronic acid in situ.
Master Protocol: Coupling with Free Amines
This protocol is designed to be self-validating. If this fails, the issue is likely not catalyst poisoning but substrate decomposition.
Reagents:
Catalyst: XPhos Pd G4 (2-3 mol%)
Solvent: 1,4-Dioxane : Water (4:1 ratio) - Degassed[3]
Base:
(3.0 equiv) - Use mild base to prevent side reactions
Solvent Addition: Add degassed Dioxane/Water mixture via syringe.
Heat: Place in pre-heated block (80°C).
Monitor: Check LCMS at 1 hour.
Checkpoint: If reaction is black/precipitated at 1 hr, see FAQ #1.
Troubleshooting Decision Tree
Figure 2: Rapid diagnostic logic for experimental failure.
FAQ: Technical Support
Q: My reaction turns black immediately upon heating. What happened?A: "Pd Black" formation indicates that your ligand has fallen off the Palladium. The free amine in your substrate likely displaced the phosphine, forming an unstable complex that collapsed to metallic Pd(0).
Fix: Switch to XPhos or RuPhos . These ligands are too bulky to be displaced by the amine. Ensure you are using a G3/G4 precatalyst rather than mixing Pd(OAc)2 + Ligand manually.
Q: Can I just add acid to protonate the amine (
) so it doesn't bind Pd?A: Generally, No . Suzuki coupling requires a base (to activate the boronic acid to the boronate "ate" complex). Adding acid will simply neutralize your base.
Exception: You can start with the amine as a Hydrochloride Salt . You must add extra base (e.g., 4 equiv total) to neutralize the salt in situ. This often helps handling by keeping the amine "masked" until it dissolves in the basic reaction medium, preventing premature catalyst binding during setup.
Q: I am seeing "arylation" of my amine instead of the Suzuki coupling. Why?A: You have inadvertently performed a Buchwald-Hartwig Amination (C-N coupling) instead of Suzuki (C-C coupling). This happens if the amine is more nucleophilic than the boronate species.
Fix:
Use a weaker base (e.g.,
or instead of ).
Increase the water concentration (facilitates boronic acid activation).
Use SPhos or XPhos (optimized for Suzuki) rather than ligands like BINAP (prone to C-N coupling).
Q: My substrate has a secondary amine and the conversion stalls at 50%.A: Secondary amines can form bridging complexes with Pd.
Fix: Increase catalyst loading to 5 mol% and switch to RuPhos Pd G4 , which is specifically designed to tolerate secondary amines better than XPhos.
References
Buchwald Ligands (General Guide)
Title: Buchwald Phosphine Ligands for Cross Coupling[5][6]
Source: Merck / Sigma-Aldrich Technical Bulletin
Organotrifluoroborates (Molander Salts)
Precatalyst Technology (G3/G4)
Title: Palladium Precatalysts for Cross-Coupling[1][5][6][7][8]
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Fluorinated Arylboronic Acid ChemistryTopic: Purification & Handling of 2-Amino-3,5-difluorophenylboronic Acid
Ticket ID: #F-B-2A35DF
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are encountering difficulties with 2-amino-3,5-difluorophenylboronic acid , a deceptive molecule. While it appears structurally simple, it presents a "perfect storm" of purification challenges:
Amphoteric Nature: It contains a basic amine and an acidic boronic acid, creating complex solubility profiles (zwitterionic behavior).
Electronic Destabilization: The 3,5-difluoro substitution pattern is electron-withdrawing, significantly increasing the acidity of the boron center and making the C–B bond susceptible to hydrolytic cleavage (protodeboronation).
Dehydration Equilibrium: Like all boronic acids, it exists in a dynamic equilibrium with its trimeric anhydride (boroxine), often confusing NMR interpretation.
This guide provides targeted troubleshooting workflows to isolate high-purity material.
Part 1: The Decision Matrix (Workflow Visualization)
Before selecting a protocol, identify your current state using the logic flow below.
Figure 1: Decision matrix for selecting the appropriate purification strategy based on the dominant impurity profile.
Part 2: Troubleshooting Guides & Protocols
Issue 1: "I cannot remove the pinacol ester protecting group."
Diagnosis: Pinacol esters of electron-deficient arylboronic acids are notoriously stable against standard acidic hydrolysis. Harsh acidic conditions often lead to protodeboronation (C–B bond cleavage) before the ester hydrolyzes.
The Fix: Use Oxidative Hydrolysis with Sodium Periodate (
). This method operates under mild conditions, cleaving the diol specifically without attacking the C–B bond.
Protocol A: Oxidative Cleavage
Dissolution: Dissolve the crude pinacol ester (1.0 equiv) in a 4:1 mixture of THF:Water.
Oxidation: Add
(3.0 equiv) and stir at room temperature for 30 minutes. The solution will become cloudy as insoluble sodium iodate precipitates.
Acidification: Add 1N HCl (1.0 equiv) and stir for 2–4 hours.
Mechanism:[1][2] Periodate cleaves the pinacol ring into acetone, destabilizing the boronate ester and facilitating hydrolysis.
Workup: Dilute with ethyl acetate. Wash the organic layer with water (2x) and brine.
Drying: Dry over
(avoid as it can coordinate to the amine) and concentrate in vacuo at low temperature (<40°C).
Critical Note: Do not heat this reaction. The 3,5-difluoro substitution makes the C–B bond fragile. Heat will accelerate the formation of 3,5-difluoroaniline (useless byproduct).
Issue 2: "My product is stuck in the aqueous layer / I can't get a solid."
Diagnosis: You are fighting the Zwitterionic Trap .
Acidic pH (< 3): The amine is protonated (
). The molecule is a soluble cation.
Basic pH (> 9): The boronic acid is ionized (
). The molecule is a soluble anion.
Target: You must hit the Isoelectric Point (pI) where the molecule is neutral and least soluble.
The Science:
The 3,5-difluoro substitution lowers the pKa of the aniline (to ~3.5) and increases the acidity of the boronic acid (pKa ~7.5).
Sweet Spot:pH 5.5 – 6.5 . At this pH, the aniline is largely deprotonated (neutral) and the boronic acid is protonated (neutral).
Protocol B: Isoelectric Precipitation (The pH Switch)
Initial State: Start with your crude material in an acidic aqueous solution (e.g., after HCl hydrolysis).
Cooling: Cool the solution to 0–5°C in an ice bath. Solubility decreases significantly with temperature.
Neutralization: Slowly add saturated
solution dropwise while monitoring with a calibrated pH meter.
The Crash: As you pass pH 4, the solution may turn milky. Continue strictly to pH 6.0 .
Aging: Stir at 0°C for 30 minutes to allow crystal growth.
Filtration: Filter the precipitate. Do not wash with excess water (it is slightly water-soluble). Wash with cold hexanes or pentane to remove organic impurities.
Issue 3: "NMR shows a mixture of species and broad peaks."
Diagnosis: You are likely seeing Boroxine Formation .
Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). This is not an impurity; it is a thermodynamic equilibrium.
The Fix:
Verification: Add a drop of
to your NMR tube (if using DMSO- or ). This shifts the equilibrium back to the monomeric acid species, sharpening the peaks.
Purification (if actual impurities exist): Recrystallization.[3][4]
Protocol C: Controlled Crystallization
Solvent System: Water/Acetonitrile or Water/Acetone.
Method: Dissolve crude solid in minimum hot acetonitrile (50°C). Add hot water dropwise until persistent cloudiness appears. Allow to cool slowly to RT, then to 4°C.
Avoid: Alcohols (MeOH/EtOH). Boronic acids form dialkyl esters with alcohols, which complicates NMR and purity analysis.
Part 3: Advanced Impurity Removal (Data Table)
Impurity Type
Chemical Entity
Removal Strategy
Why it works
Protodeboronated
3,5-Difluoroaniline
Acidic Wash / pH Control
The aniline impurity is much more basic than the target. Wash organic layer with dilute HCl (pH 4). The impurity stays in water; target (neutral at pH 4 due to F-substitution) stays in organic.
Homocoupled
Biaryl species
Hexane Trituration
Biaryls are highly lipophilic. Triturating the crude solid with cold hexanes dissolves the biaryl, leaving the polar boronic acid solid behind.
Palladium
Pd(0) / Pd(II)
SiliaMetS® Thiol Resin
Sulfur binds Pd tightly. Add resin to the organic solution, stir 1h, and filter. Better than charcoal which can adsorb the product.
Boroxine
Anhydride Trimer
Do not remove
This is an equilibrium state. It converts back to acid in aqueous media. Report weight as "boronic acid equivalent."
Part 4: Mechanistic Visualization (Pinacol Cleavage)
Understanding the oxidative cleavage prevents process errors.
Figure 2: Mechanism of NaIO4-mediated oxidative hydrolysis. Note that the C-B bond remains intact while the C-C bond of the pinacol backbone is cleaved.
References
Hall, D. G. (Ed.).[3] (2011).[3] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. (Authoritative text on boronic acid stability and equilibria). Link
Murphy, J. M., et al. (2007). One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes.[5] Organic Letters, 9(5), 757–760. (Source for oxidative hydrolysis protocol). Link
Cox, P. A., et al. (2016). Base-catalyzed Protodeboronation of Arylboronic Acids.[2][6] Journal of the American Chemical Society, 138(29), 9145–9157. (Mechanistic insight into fluorinated boronic acid instability). Link
Yuen, A. K. L., & Hutton, C. A. (2005). Deprotection of pinacolyl boronate esters via hydrolysis of intermediate potassium trifluoroborates. Tetrahedron Letters, 46(46), 7899-7903. (Alternative purification via fluorides).[4] Link
Technical Support Center: A Guide to Solving Solubility Issues of (2-Amino-3,5-difluorophenyl)boronic acid in Water
Document ID: TSC-BORA-0326 Abstract: This technical guide provides a comprehensive framework for researchers, synthetic chemists, and drug development professionals to diagnose and resolve aqueous solubility challenges e...
Author: BenchChem Technical Support Team. Date: March 2026
Document ID: TSC-BORA-0326
Abstract: This technical guide provides a comprehensive framework for researchers, synthetic chemists, and drug development professionals to diagnose and resolve aqueous solubility challenges encountered with (2-Amino-3,5-difluorophenyl)boronic acid. By integrating fundamental chemical principles with practical, field-tested protocols, this document serves as an essential resource for ensuring reproducible and efficient experimental outcomes, particularly in the context of cross-coupling reactions.
Part 1: Foundational Understanding & FAQs
This initial section addresses the most common preliminary questions regarding the solubility of (2-Amino-3,5-difluorophenyl)boronic acid, establishing a baseline understanding of its inherent chemical properties.
Q1: What are the primary factors limiting the aqueous solubility of (2-Amino-3,5-difluorophenyl)boronic acid?
The solubility of (2-Amino-3,5-difluorophenyl)boronic acid in neutral aqueous media is inherently limited by a combination of structural and chemical factors:
Hydrophobic Character: The difluorophenyl ring is hydrophobic and contributes significantly to the molecule's low affinity for water. While substituents on a phenylboronic acid ring are known to affect water solubility, electron-withdrawing groups like fluorine and trifluoromethyl often decrease it compared to the unsubstituted parent compound.[1][2][3]
Boroxine Formation: Like most boronic acids, this compound exists in a dynamic equilibrium with its corresponding cyclic anhydride, a trimer known as a boroxine.[4][5][6][7] Boroxines are formed by the intermolecular dehydration of three boronic acid molecules and are substantially less soluble in aqueous media.[8] The presence of significant boroxine content in aged or improperly stored samples is a frequent cause of unexpected solubility issues.[4]
Crystalline Lattice Energy: As a crystalline solid, energy must be supplied to overcome the intermolecular forces holding the crystal lattice together before solvation can occur. A high lattice energy can be a significant barrier to dissolution.
Caption: The reversible equilibrium between the boronic acid monomer and its less soluble boroxine trimer.
Q2: How do the ionizable groups on the molecule influence its pH-dependent solubility?
The molecule possesses two key ionizable functional groups: the boronic acid and the aromatic amine. Their respective pKa values dictate the molecule's net charge at a given pH, which in turn governs its solubility.
Boronic Acid Group (-B(OH)₂): This is a Lewis acid, not a Brønsted-Lowry acid. It accepts a hydroxide ion from water to form the anionic boronate species, -B(OH)₃⁻. The pKa of phenylboronic acids is typically in the range of 8-9. Electron-withdrawing fluorine substituents lower this pKa, increasing its acidity.[9][10] Therefore, at pH values above ~7.5-8.5, the compound will increasingly exist as the highly soluble anionic boronate.
Amino Group (-NH₂): This is a weak base. The pKa of its conjugate acid (R-NH₃⁺) for fluoro-substituted anilines is typically in the range of 2-4. Thus, at pH values below ~3, the molecule will be protonated to form the more soluble cationic ammonium salt.
Caption: The relationship between pH and the ionization state and solubility of the target molecule.
Part 2: Systematic Troubleshooting Protocols
This section presents a hierarchical approach to enhancing solubility, starting with the most direct and common methods.
Strategy 1: pH Adjustment (Primary Method)
Altering the pH is the most effective and direct method for solubilizing (2-Amino-3,5-difluorophenyl)boronic acid, especially for applications like the Suzuki-Miyaura coupling where a base is required for the catalytic cycle.[11]
Core Principle: By adding a base, you deprotonate the boronic acid to form the highly water-soluble boronate anion. This also shifts the boroxine equilibrium back towards the monomeric boronic acid.
Experimental Protocol: In-situ Solubilization with Base
System Preparation: To your reaction vessel, add the aqueous solvent system (e.g., water or a water/co-solvent mixture).
Reagent Suspension: Add the solid (2-Amino-3,5-difluorophenyl)boronic acid to the solvent and begin vigorous stirring. A milky suspension is expected.
Base Selection: Choose a suitable inorganic base. For many cross-coupling reactions, carbonates or phosphates are ideal as they are sufficiently basic to both solubilize the reagent and facilitate the reaction.
Controlled Addition: Add the selected base to the suspension, either as a solid or a pre-prepared aqueous solution.
Endpoint Observation: Continue stirring. The suspension should clarify into a transparent solution as the boronate salt forms. If some solid remains, gentle warming (35-45 °C) can be applied to aid dissolution.[12]
Proceed with Reaction: Once the solution is homogeneous, the other reaction components (e.g., palladium catalyst, organic halide) can be added.
Table 1: Recommended Bases for Solubilization and Suzuki-Miyaura Coupling
Base
Strength
Typical Equivalents
Suitability and Rationale
Potassium Carbonate (K₂CO₃)
Moderate
2.0 - 3.0
A robust, cost-effective choice. Sufficiently basic for solubilization and effective in many Suzuki couplings.
Cesium Carbonate (Cs₂CO₃)
Strong
2.0 - 3.0
Often provides superior results in difficult couplings. Its high solubility can be advantageous.
Potassium Phosphate (K₃PO₄)
Strong
2.0 - 3.0
A strong, non-nucleophilic base that is often effective when carbonates fail or with sensitive substrates.
| Sodium Hydroxide (NaOH) | Very Strong | 1.5 - 2.5 | Highly effective for solubilization but can be too harsh for some substrates, potentially causing side reactions. Use with caution. |
Strategy 2: Co-Solvent Systems
If pH adjustment alone is insufficient or if the reaction conditions are incompatible with a fully aqueous system, the use of a water-miscible organic co-solvent is the next logical step.
Core Principle: A polar organic co-solvent reduces the overall polarity of the bulk medium, making it a more favorable environment for the hydrophobic difluorophenyl moiety of the molecule.
Experimental Protocol: Co-Solvent Screening
Solvent Selection: Choose a panel of water-miscible organic solvents that are compatible with your intended reaction chemistry.
Systematic Preparation: In separate vials, prepare a series of solvent mixtures with varying water-to-co-solvent ratios (e.g., 10:1, 5:1, 3:1, 1:1 v/v).
Solubility Test: Add a fixed, known amount of (2-Amino-3,5-difluorophenyl)boronic acid to a fixed volume of each solvent system.
Equilibration: Agitate the vials (e.g., vortex, sonicate, or stir) at a controlled temperature for a set period to ensure equilibrium is reached.
Analysis: Visually inspect for complete dissolution. For quantitative analysis, filter the saturated solutions through a 0.45 µm syringe filter and analyze the filtrate concentration (e.g., by HPLC-UV).
Table 2: Common Co-Solvents for Aqueous Cross-Coupling Reactions
Co-Solvent
Class
Key Characteristics
Acetonitrile (ACN)
Polar Aprotic
Excellent solubilizing power, easy to remove post-reaction.
1,4-Dioxane
Ether
A standard solvent for Suzuki couplings; miscible with water in all proportions.
Tetrahydrofuran (THF)
Ether
Similar to dioxane but can be more reactive. Ensure peroxide-free.
Ethanol (EtOH)
Polar Protic
A "green" solvent option, but its protic nature may interfere with some reactions.
| Dimethylformamide (DMF) | Polar Aprotic | High boiling point and excellent solubilizing power for polar organics. Can be difficult to remove. |
Strategy 3: Complexation with Diols (Advanced Method)
For specialized applications, particularly in biosensing or where pH modification is undesirable, complexation with polyols (diols) can dramatically increase aqueous solubility.
Core Principle: Boronic acids reversibly form stable, five-membered boronate ester complexes with 1,2- or 1,3-diols.[8] These cyclic esters are often significantly more soluble than the free boronic acid and are protected from dehydration to boroxines. Mannitol and sorbitol are commonly used for this purpose.[8][13]
Reagent Selection: Choose a suitable polyol, such as D-mannitol or D-sorbitol.
Dispersion: Disperse the (2-Amino-3,5-difluorophenyl)boronic acid in neutral water.
Complexation: Add 1.5-2.0 equivalents of the polyol to the suspension.
Agitation: Stir the mixture. The formation of the boronate ester complex should lead to the dissolution of the solid. Gentle heating may be required.
Application: The resulting aqueous solution of the boronate ester complex can be used in subsequent applications. Note that the complex is in equilibrium with the free boronic acid.
Part 3: References
The Boroxine–Boronic Acid Equilibrium. Journal of the American Chemical Society. [Link]
How to Enhance Boric Acid's Solubility with Surfactants. Patsnap Eureka. [Link]
Solubility of phenylboronic compounds in water. SciSpace. [Link]
The Boroxine–Boronic Acid Equilibrium. University of Edinburgh Research Explorer. [Link]
Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks. [Link]
How i can dissolve boric acid to get a Boron % yield of more than 10%? ResearchGate. [Link]
Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. Journal of Chemical & Engineering Data. [Link]
Technical Support Center: Suzuki-Miyaura Coupling of (2-Amino-3,5-difluorophenyl)boronic acid
A Senior Application Scientist's Guide to Optimal Base Selection and Troubleshooting Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling applications. This guide is designed for researchers...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Optimal Base Selection and Troubleshooting
Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling applications. This guide is designed for researchers, scientists, and drug development professionals who are working with the challenging yet valuable building block, (2-Amino-3,5-difluorophenyl)boronic acid. The unique electronic and steric properties of this reagent, namely the ortho-amino group and the two electron-withdrawing fluorine atoms, necessitate a careful and informed approach to reaction optimization, with base selection being a paramount concern.
This document provides in-depth, field-proven insights to help you navigate the complexities of this specific coupling, moving beyond generic protocols to explain the "why" behind experimental choices.
The Critical Role of the Base in the Catalytic Cycle
In the Suzuki-Miyaura reaction, the base is not a mere spectator. Its primary and essential role is to activate the organoboron species for the crucial transmetalation step.[1][2] The generally accepted mechanism involves the base reacting with the boronic acid (R-B(OH)₂) to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻).[3][4][5] This "ate" complex is significantly more reactive and readily transfers its organic group to the palladium(II) center, regenerating the catalyst for the next cycle.[6]
However, for a substrate like (2-Amino-3,5-difluorophenyl)boronic acid, the choice of base has further implications. The electron-deficient nature of the phenyl ring, due to the fluorine atoms, makes the C-B bond more susceptible to a key side reaction: protodeboronation .[7][8][9] This is a process where the boronic acid group is cleaved and replaced by a hydrogen atom, leading to yield loss and purification challenges.[7][10] The ortho-amino group can also influence the reaction through potential chelation to the palladium center, which can either be beneficial or inhibitory depending on the overall reaction conditions.[11][12]
Troubleshooting Guide
This section addresses common problems encountered when coupling (2-Amino-3,5-difluorophenyl)boronic acid, with a focus on base-related solutions.
Q1: My reaction shows low yield or has stalled with significant starting material remaining. What are the likely base-related causes?
A1: This is a classic issue that can often be traced back to the base's efficacy or unintended side effects.
Insufficient Basicity or Solubility: The chosen base may not be strong enough to deprotonate the boronic acid effectively to form the active boronate species. Furthermore, many inorganic bases have poor solubility in common organic solvents like dioxane or toluene. If the base isn't at least partially soluble, the reaction can be sluggish.
Solution: Switch to a stronger or more soluble base. Cesium carbonate (Cs₂CO₃) is often effective due to the higher solubility of cesium salts in organic solvents.[2] Potassium phosphate (K₃PO₄) is another excellent choice, valued for its high basicity and efficacy in challenging couplings.[2][13]
Catalyst Inhibition: The ortho-amino group of your boronic acid can coordinate to the palladium catalyst, potentially forming an inactive or less active complex.
Solution: A stronger base can sometimes disrupt this unwanted chelation. Additionally, screening different phosphine ligands can be crucial. A bulkier ligand may prevent the amine from coordinating as effectively.
Protodeboronation Outcompeting Coupling: If the conditions are too harsh or the base is too nucleophilic, you may be losing your boronic acid before it has a chance to couple.
Solution: This requires a more nuanced approach. While a strong base is needed, a highly nucleophilic one like NaOH or KOH can exacerbate protodeboronation.[2] Switching to a non-nucleophilic but strong base like K₃PO₄ is often a successful strategy.[2] Running the reaction under strictly anhydrous conditions is also critical, as water is a proton source for this side reaction.[14]
Q2: I'm observing a significant amount of 2,4-difluoroaniline as a byproduct. How do I minimize this protodeboronation?
A2: The formation of 2,4-difluoroaniline is a clear indicator of protodeboronation. This is the most common failure mode for electron-deficient boronic acids.[8][9][15]
Switch to Anhydrous Conditions: This is the most critical first step. Use anhydrous solvents and consider a base that works well without water, such as K₃PO₄. While some Suzuki protocols use aqueous base solutions, this is often detrimental for sensitive substrates.[14]
Select a Non-Nucleophilic Base: Bases like K₃PO₄ or CsF are excellent choices.[2] Fluoride ions from CsF are thought to play a unique role in activating the boronic acid without promoting significant protodeboronation.[2]
Use a More Stable Boron Reagent: If the boronic acid proves too unstable, consider converting it to a potassium trifluoroborate salt or a pinacol boronate ester.[16][17] These derivatives are generally more stable and release the active boronic acid species slowly under the reaction conditions, keeping its instantaneous concentration low and thus minimizing the rate of protodeboronation.[18][19]
Lower the Reaction Temperature: High temperatures can accelerate protodeboronation. If your catalyst system is active enough, try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C).
Q3: My main byproduct is the homocoupling of my boronic acid. How can I prevent this?
A3: Homocoupling is often caused by the presence of oxygen, which facilitates the oxidative coupling of two boronic acid molecules.[18][20]
Improve Degassing: Ensure your solvent and reaction setup are rigorously degassed. Three cycles of evacuating the flask and backfilling with an inert gas (Argon or Nitrogen) are standard.
Use a Pd(0) Source: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must first be reduced to the active Pd(0) state. This reduction can sometimes be accomplished by the boronic acid itself, leading to homocoupling.[20] Starting with a stable Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate this issue.[18]
Base Choice: While less direct, an appropriate base ensures the desired catalytic cycle is efficient, which can outcompete the side reactions that lead to homocoupling.
Frequently Asked Questions (FAQs)
Q1: What is the best starting base for coupling (2-Amino-3,5-difluorophenyl)boronic acid?
A1: For a challenging substrate like this, potassium phosphate (K₃PO₄) is an excellent and highly recommended starting point.[21] It is a strong, non-nucleophilic base that is effective in a wide range of Suzuki couplings, particularly those involving heteroaryl or sterically hindered partners.[2] It performs well under the anhydrous conditions that are often necessary to prevent protodeboronation.
Q2: Should I use an inorganic base like K₂CO₃ or an organic base like triethylamine (TEA)?
A2: For this specific coupling, inorganic bases are strongly preferred . Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are standard choices.[1][22] Organic bases like triethylamine are generally not basic enough to efficiently promote the formation of the boronate complex and often lead to poor results in aryl-aryl couplings.[22]
Q3: When would I choose K₂CO₃ over K₃PO₄?
A3: Potassium carbonate (K₂CO₃) is a milder and more cost-effective base.[13] It is often used in biphasic solvent systems (e.g., Toluene/H₂O or Dioxane/H₂O).[16] You might choose K₂CO₃ if your coupling partner is sensitive to stronger bases. However, for (2-Amino-3,5-difluorophenyl)boronic acid, the risk of protodeboronation in aqueous media often makes the stronger, anhydrous-compatible K₃PO₄ a more reliable choice.[14]
Q4: How many equivalents of base should I use?
A4: Typically, 2 to 3 equivalents of the base relative to the limiting reagent are used.[18] Using a sufficient excess ensures that the boronic acid is fully activated and helps to maintain a basic environment throughout the reaction.
Key Considerations for Base Selection
Base
Formula
Typical Conditions
Strengths
Weaknesses for this Substrate
Potassium Phosphate
K₃PO₄
2-3 eq., Anhydrous Dioxane or Toluene, 80-110 °C
Strong, non-nucleophilic base. Excellent for difficult couplings and minimizing protodeboronation.[2][13]
Can be hygroscopic; requires careful handling for anhydrous reactions.
Cesium Carbonate
Cs₂CO₃
2-3 eq., Anhydrous Dioxane or THF, 70-100 °C
Very effective; high solubility of its salts in organic solvents can accelerate the reaction.[23]
More expensive than potassium or sodium bases.[2] Can promote hydrolysis of triflates if used as coupling partner.[23]
Potassium Carbonate
K₂CO₃
2-3 eq., Toluene/H₂O or Dioxane/H₂O, 80-110 °C
Cost-effective and widely used.[1][14] A good general-purpose base.
The required aqueous co-solvent significantly increases the risk of protodeboronation.[7] Generally less effective than K₃PO₄ for this substrate.
Sodium Carbonate
Na₂CO₃
2-3 eq., Toluene/H₂O or DMF/H₂O, 80-110 °C
Inexpensive and effective for many standard couplings.[2][22]
Lower basicity and solubility compared to potassium analogs. The presence of water is a major drawback here.
Cesium Fluoride
CsF
2-3 eq., Anhydrous Dioxane or THF, 60-90 °C
Fluoride ion provides a unique activation pathway.[2] Can lead to rapid reactions at lower temperatures.
Can be very hygroscopic. More expensive.
Base Selection Workflow
The following diagram illustrates a logical workflow for selecting and optimizing the base for your coupling reaction.
Caption: Decision workflow for base selection and troubleshooting.
Experimental Protocol: General Procedure for Coupling
This protocol describes a robust starting point for the Suzuki-Miyaura coupling of (2-Amino-3,5-difluorophenyl)boronic acid with a generic aryl bromide using K₃PO₄ as the base.
Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%) or a combination of a Pd source (e.g., Pd₂(dba)₃, 1.5 mol%) and a ligand (e.g., SPhos, 3.5 mol%)
Anhydrous 1,4-Dioxane (5 mL)
Standard workup and purification reagents (Ethyl acetate, water, brine, anhydrous MgSO₄, silica gel)
Procedure:
Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), (2-Amino-3,5-difluorophenyl)boronic acid (1.2 mmol), and milled, dry K₃PO₄ (2.0 mmol).
Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.
Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst and ligand (if applicable).
Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) via syringe.
Reaction: Place the sealed vessel in a preheated oil bath at 100 °C. Stir the reaction vigorously for 4-16 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots. Check for the consumption of the limiting aryl bromide.
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).
Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Washing and Drying: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).
Purification: Filter the mixture, and concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.
References
Cid, J. et al. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ACS Catalysis. Available from: [Link]
Amatore, C. et al. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. Available from: [Link]
Arya, B. D. et al. Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Wide Journal of Multidisciplinary Research and Development. Available from: [Link]
PubMed. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Available from: [Link]
Wikipedia. Protodeboronation. Available from: [Link]
Ma, D. et al. Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. ACS Catalysis. Available from: [Link]
ResearchGate. Table 2 : The effect of various bases on the Suzuki coupling reaction a. Available from: [Link]
Wikipedia. Suzuki reaction. Available from: [Link]
Li, X. et al. Aminative Suzuki–Miyaura coupling. Science. Available from: [Link]
Lennox, A. J. J. & Lloyd-Jones, G. C. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available from: [Link]
Lennox, A. J. J. & Lloyd-Jones, G. C. Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. Available from: [Link]
Miyaura, N. Organoborane coupling reactions (Suzuki coupling). Journal of Organometallic Chemistry. Available from: [Link]
Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]
Organic Chemistry Portal. Protodeboronations. Available from: [Link]
Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available from: [Link]
Reddit. How to approach choosing reaction conditions for Suzuki?. Available from: [Link]
Lennox, A. J. J. & Lloyd-Jones, G. C. Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available from: [Link]
HETEROCYCLES. LIGAND ASSESSMENT FOR THE SUZUKI-MIYAURA CROSS COUPLING REACTION OF ARYL AND HETEROARYL BROMIDES WITH n-BUTYLBORONIC ACID. Available from: [Link]
Sigman, M. S. et al. “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society. Available from: [Link]
Pelletier, J. C. et al. Ortho Group Activation of a Bromopyrrole Ester in Suzuki-Miyaura Cross-Coupling Reactions: Application to the Synthesis of New Microtubule Depolymerizing Agents with Potent Cytotoxic Activities. Molecules. Available from: [Link]
Ingleson, M. J. et al. Atroposelective Suzuki–Miyaura Coupling to Form 2-Amino-2'-Hydroxybiphenyls. Angewandte Chemie. Available from: [Link]
Reddit. Problems with Suzuki coupling of aryl boronic acid and alkyl halide. Available from: [Link]
Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]
Cmoch, P. et al. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. Available from: [Link]
ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. Available from: [Link]
Srola, M. et al. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. Available from: [Link]
The Royal Society of Chemistry. Facile amidinations of 2-aminophenylboronic acid promoted by boronate ester formation. Available from: [Link]
ResearchGate. Selection of boron reagents for Suzuki–Miyaura coupling. Available from: [Link]
Kappe, C. O. et al. Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Advanced Synthesis & Catalysis. Available from: [Link]
ResearchGate. The proposed dual roles of K3PO4 (i and ii) in the coupling reactions... Available from: [Link]
Mechanistic Causality: Substituent Effects on 19F Chemical Shifts
19F NMR Shift Analysis of (2-Amino-3,5-difluorophenyl)boronic Acid: A Comparative Guide for Structural Elucidation In pharmaceutical drug development, the unambiguous structural confirmation of starting materials is a no...
Author: BenchChem Technical Support Team. Date: March 2026
19F NMR Shift Analysis of (2-Amino-3,5-difluorophenyl)boronic Acid: A Comparative Guide for Structural Elucidation
In pharmaceutical drug development, the unambiguous structural confirmation of starting materials is a non-negotiable quality control step. (2-Amino-3,5-difluorophenyl)boronic acid (CAS 1072952-15-8) is a highly valuable building block for Suzuki-Miyaura cross-coupling reactions. However, commercial batches can sometimes be contaminated with, or misidentified as, positional isomers such as (2-Amino-4,5-difluorophenyl)boronic acid.
To understand the experimental data, we must first examine the causality behind the chemical shifts. The 19F nucleus is exquisitely sensitive to its local electronic environment. Its chemical shift is dictated by the push-pull dynamics of functional groups on the aromatic ring:
The Amino Group (-NH2): This group is a strong
-electron donor via resonance. Fluorine atoms situated ortho or para to the amino group experience significantly increased electron density. This increased shielding drives the 19F resonance upfield (yielding a more negative chemical shift value).
The Boronic Acid Group (-B(OH)2): This group acts as a weak
-electron withdrawer and -acceptor, which mildly deshields the ring, pushing shifts slightly downfield.
In our target molecule, (2-Amino-3,5-difluorophenyl)boronic acid , the fluorine at position 3 (F3) is ortho to the amino group, while the fluorine at position 5 (F5) is para to the amino group. Both nuclei are heavily shielded by the nitrogen's lone pair, resulting in distinct upfield shifts compared to a baseline fluorobenzene nucleus (-113 ppm)[2].
Electronic substituent effects dictating 19F NMR chemical shifts.
Comparative Data Analysis: Target vs. Alternatives
The true power of 19F NMR lies in comparative analysis. By evaluating the target compound against its primary structural isomer and a non-aminated baseline, we can establish a self-validating matrix of chemical shifts and scalar couplings (
-couplings).
In the 3,5-difluoro target, the two fluorine atoms are meta to each other, resulting in a small
coupling constant (typically 2–10 Hz). Conversely, in the 4,5-difluoro isomer, the fluorines are ortho to each other, yielding a massive coupling constant (typically 18–25 Hz). This coupling difference alone acts as an absolute, self-validating proof of structure.
Table 1: Quantitative 19F NMR Shift and Coupling Comparison
(Note: Shifts are representative values in DMSO-d6 relative to CFCl3 at 0 ppm. Actual values may vary slightly based on concentration and temperature).
To ensure data integrity and trustworthiness, the following experimental protocol is designed as a closed-loop, self-validating system. It incorporates an internal standard for absolute referencing and utilizes specific relaxation delays to guarantee quantitative integration.
Step-by-Step Methodology
1. Sample Preparation & Internal Referencing
Action: Dissolve 15.0 mg of the boronic acid sample in 0.6 mL of anhydrous DMSO-d6.
Validation: Add exactly 5.0 µL of
-trifluorotoluene to the NMR tube. This acts as an internal chemical shift reference (set to -63.9 ppm)[2] and an integration benchmark.
2. Instrument Calibration (Tuning & Matching)
Action: Insert the sample into a 500 MHz NMR spectrometer equipped with a fluorine-capable probe. Tune and match the probe specifically to the 19F resonant frequency (~470.3 MHz).
Causality: Proper tuning minimizes reflected power, ensuring maximum signal-to-noise (S/N) ratio, which is critical for resolving fine
meta-couplings.
3. Data Acquisition Parameters
Action: Acquire the spectrum using an inverse-gated 1H decoupling sequence (to remove 1H-19F splitting and simplify the spectrum). Set the pulse angle to 30° and the relaxation delay (
) to 5 seconds. Acquire a minimum of 64 scans.
Causality: 19F nuclei often exhibit long spin-lattice relaxation times (
). A 5-second delay ensures that all nuclei return to thermal equilibrium between pulses, making the resulting peak integrations strictly quantitative[1].
4. Processing and Self-Validation
Action: Apply a 0.3 Hz exponential line-broadening (apodization) function and zero-fill the Free Induction Decay (FID) to 64k points before Fourier transformation.
Validation Check: Integrate the signals. The system is validated if (A) the F3 and F5 signals integrate to an exact 1:1 ratio, and (B) the
coupling constant measured on the F3 peak perfectly matches the measured on the F5 peak.
Workflow for self-validating 19F NMR acquisition and structural confirmation.
Troubleshooting & Quality Control
Line Broadening: If the 19F signals appear broad, it may be due to the quadrupolar relaxation of the adjacent Boron nuclei (
B and B) or chemical exchange of the -B(OH)2 protons in trace water. Ensure the DMSO-d6 is strictly anhydrous.
Overlapping Signals: If assessing a crude reaction mixture where starting materials and products overlap, utilize 2D 19F-19F COSY (Correlation Spectroscopy) to map out the mutual coupling networks and isolate the specific isomer signals.
References
Title: (3,5-Difluorophenyl)boronic acid | C6H5BF2O2 | CID 2734338 - PubChem
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples | Analytical Chemistry
Source: American Chemical Society (ACS) Publications
URL: [Link]
Title: Supporting Information: Synthesis of Fluorinated Anilides (2,4-difluoroaniline data)
Source: The Royal Society of Chemistry (RSC)
URL: [Link]
bioisosteric comparison of difluorophenyl boronic acids in drug design
Bioisosteric Comparison of Difluorophenyl Boronic Acids in Drug Design: A Comprehensive Guide Executive Summary & Rationale Carboxylic acids are foundational to medicinal chemistry, frequently serving as critical pharmac...
Author: BenchChem Technical Support Team. Date: March 2026
Bioisosteric Comparison of Difluorophenyl Boronic Acids in Drug Design: A Comprehensive Guide
Executive Summary & Rationale
Carboxylic acids are foundational to medicinal chemistry, frequently serving as critical pharmacophores for target engagement. However, their presence often introduces severe pharmacokinetic liabilities, including limited membrane permeability and the formation of reactive acyl glucuronides, which can trigger hepatotoxicity and immune responses[1]. To circumvent these metabolic shortcomings while preserving the necessary hydrogen-bonding geometry, medicinal chemists employ bioisosteric replacements[2].
While tetrazoles are classical bioisosteres that successfully evade acyl glucuronidation, they remain highly polar. Boronic acids have emerged as a superior alternative, capable of acting as transition-state inhibitors by forming reversible covalent bonds with nucleophilic residues (e.g., serine, threonine) in target enzymes[3]. Among these, difluorophenyl boronic acids (DFPBAs) represent a highly optimized class of bioisosteres, leveraging the unique electronegativity of fluorine to fine-tune physicochemical properties and maximize therapeutic efficacy[4].
The Mechanistic Advantage of Difluoro Substitution
Unsubstituted phenylboronic acids (PBAs) typically exhibit a pKa of 9.0–10.0, meaning they remain predominantly in the neutral, trigonal planar (
) state at physiological pH[5]. While useful, this high pKa can limit the concentration of the active tetrahedral boronate () species required for optimal enzyme inhibition.
The introduction of a difluorophenyl moiety (e.g., 2,5-difluorophenylboronic acid) fundamentally alters the molecule's electronic landscape[4]. The strong electron-withdrawing effect of the two fluorine atoms lowers the pKa of the boronic acid to approximately 7.0–8.0.
Mechanistic Causality: This pKa shift is non-trivial. By aligning the pKa closer to physiological pH (7.4), DFPBAs exist in a dynamic equilibrium that maximizes the availability of the electrophilic boron center for nucleophilic attack by the target enzyme, dramatically enhancing the conditional binding affinity (
)[6]. Furthermore, the fluorine atoms increase lipophilicity (LogP), improving passive cellular permeability, and sterically block oxidative metabolic sites on the phenyl ring, preventing rapid clearance.
Quantitative Comparison of Bioisosteres
The following table synthesizes the physicochemical and pharmacological profiles of standard carboxylic acids against their primary bioisosteres, highlighting the distinct advantages of DFPBAs.
Property
Carboxylic Acid
Tetrazole
Phenylboronic Acid (PBA)
Difluorophenyl Boronic Acid (DFPBA)
pKa Range
4.0 – 5.0
4.5 – 5.0
8.8 – 9.5
7.0 – 8.0
Active Geometry
Trigonal Planar
Planar Ring
Trigonal Planar Tetrahedral
Trigonal Planar Tetrahedral
Binding Mode
Ionic / H-bond
Ionic / H-bond
Reversible Covalent / H-bond
Reversible Covalent / H-bond
Metabolic Liability
Acyl Glucuronidation
N-glucuronidation
Oxidative deboronation (slow)
Highly stable (F-atoms block oxidation)
Lipophilicity (LogP)
Low
Low
Moderate
High (Optimized for permeability)
Visualizing the Bioisosteric Workflow
Logical workflow of DFPBA bioisosteric replacement in drug design.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the following methodologies incorporate built-in validation mechanisms to guarantee that experimental outputs are artifacts-free and causally sound.
Protocol A: Synthesis of DFPBA-Appended Scaffolds via Suzuki-Miyaura Coupling
This protocol integrates a DFPBA moiety into a core drug scaffold.
Reagent Preparation & Degassing: Combine the aryl halide (1.0 equiv), 2,5-difluorophenylboronic acid (1.2 equiv), and
(2.0 equiv) in a 1,4-dioxane/water (4:1) mixture. Purge the solution with Argon for 20 minutes before adding the catalyst (0.05 equiv).
Causality: Oxygen rapidly oxidizes the active Pd(0) catalyst to an inactive Pd(II) state. Thorough degassing prevents catalyst deactivation and suppresses the homocoupling of the boronic acid.
Thermal Cross-Coupling: Heat the sealed reaction vessel to 90°C for 12 hours under constant stirring.
Causality: Elevated temperatures provide the necessary activation energy for the transmetalation step, which is the rate-limiting phase when utilizing electronically deactivated fluorinated boronic acids.
Self-Validating System Check: Perform LC-MS analysis on the crude mixture alongside a parallel negative control reaction (identical conditions, lacking the Pd catalyst).
Validation Logic: The assay is validated only if the negative control shows 0% product formation. This confirms the product peak in the main reaction is strictly the result of the desired metal-catalyzed cross-coupling, ruling out false positives from spontaneous nucleophilic aromatic substitution.
This protocol evaluates the binding affinity of the DFPBA compound against a target enzyme (e.g., KPC-2
-lactamase).
Inhibitor Pre-Incubation: Incubate the target enzyme with varying concentrations of the synthesized DFPBA derivative for 30 minutes at 37°C prior to substrate addition.
Causality: DFPBAs act as reversible covalent inhibitors. Unlike standard competitive inhibitors, the formation of the covalent bond between the electrophilic boron and the nucleophilic serine residue requires time to reach thermodynamic equilibrium. Immediate substrate addition yields artificially high (inaccurate)
values.
Substrate Introduction & Kinetic Monitoring: Add the reporter substrate (e.g., nitrocefin) and continuously monitor absorbance (e.g., 482 nm) to measure the initial velocity of the reaction.
Causality: Continuous monitoring allows for the detection of slow-binding kinetics and the calculation of the dissociation constant (
), which is a more accurate reflection of therapeutic potency than a substrate-dependent .
Self-Validating System Check: Run a parallel positive control using a clinically approved boronic acid inhibitor (e.g., vaborbactam or bortezomib).
Validation Logic: The experimental run is self-validating if the calculated
of the positive control matches its established literature value within a 10% margin of error. This internal control verifies that the enzyme is fully active, the substrate is properly calibrated, and the buffer conditions (pH 7.4) are optimal for boronate formation.
References
Carboxylic Acid (Bio)Isosteres in Drug Design - SciSpace. 5
Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC. 3
Fluorinated Boronic Acids: Enhancing Drug Discovery and Development - NINGBO INNO PHARMCHEM. 4
Universal Reaction Mechanism of Boronic Acids With Diols in Aqueous Solution: Kinetics and the Basic Concept of a Conditional Formation Constant - PubMed. 6
Design and Discovery of Boronic Acid Drugs - eScholarship@McGill.
Bioisosteres for carboxylic acid groups - Hypha Discovery. 1
Guide: Distinguishing Boronic Esters from Free Acids in NMR
Executive Summary: The "Silent Equilibrium" Problem In drug discovery and Suzuki-Miyaura coupling optimization, the distinction between a boronic acid ( ) and its ester ( ) is often deceptive. While Mass Spectrometry (ES...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Silent Equilibrium" Problem
In drug discovery and Suzuki-Miyaura coupling optimization, the distinction between a boronic acid (
) and its ester () is often deceptive.
While Mass Spectrometry (ESI-MS) can detect the mass difference, it often disrupts the equilibrium, hydrolyzing labile esters during ionization. NMR is the only non-destructive method to observe the species in their native solution state. However, a common pitfall exists: Neutral boronic acids and neutral boronic esters possess nearly identical electronic environments around the boron nucleus , leading to overlapping signals in
NMR.
This guide outlines a multi-nuclear NMR strategy (
, , ) to definitively distinguish these species, introducing the "Fluoride Shift Assay" as a deterministic method for resolving ambiguous spectra.
Part 1: Mechanistic Foundation
Boronic acids exist in a dynamic equilibrium. In the presence of diols (like pinacol) and water, three species compete: the free acid, the boronate ester, and the boroxine (cyclic anhydride).
The Equilibrium Landscape
Figure 1: The dynamic equilibrium of organoboron species. Note that Acid, Ester, and Boroxine all share trigonal planar geometry (
), resulting in similar chemical shifts.
Part 2: Comparative Analysis by Nucleus
NMR: The Quantitative Workhorse
Proton NMR is the most reliable method for quantifying conversion, provided you track specific diagnostic protons.
Feature
Free Boronic Acid ()
Boronic Ester (e.g., Pinacol)
Diagnostic Value
-Protons
Broad singlets (OH), highly variable. Disappear with shake.
Distinct singlets (CH). Pinacol methyls appear at 1.2–1.4 ppm .
High: Integration of Pinacol methyls (12H) vs. Aromatic protons provides exact purity.
Aromatic Region
Ortho-protons shift depending on solvent H-bonding.
Ortho-protons often shift downfield by 0.1–0.2 ppm compared to the acid.
Medium: Requires pure starting material for overlay comparison.
Impurities
No backbone signals.
Excess Pinacol (free diol) appears at 1.1–1.2 ppm (distinct from esterified pinacol).
Critical: Distinguishes "product" from "unreacted reagents."
Expert Insight: In
, boronic acid -OH protons can appear anywhere from 4.0 to 8.0 ppm and are often broad due to exchange. Never rely on -OH integration for purity.
NMR: The Geometry Probe
Boron-11 is quadrupolar (
), leading to broad lines.
The Trap: Both neutral acids and esters are
hybridized. Their chemical shifts () overlap significantly in the 25–35 ppm range.
The Solution: Boroxines (anhydrides) typically shift slightly downfield (
33-35 ppm), while esters and acids cluster at 28-32 ppm.
The "Ate" Complex: If base is present, the boron becomes tetrahedral (
), shifting drastically upfield to 0–10 ppm .
NMR: Structural Confirmation
C-B Bond: The carbon attached to boron is often invisible or extremely broad due to quadrupolar relaxation coupling with
. Do not expect to see this peak easily.
Pinacol Carbons: Look for the quaternary carbons of the pinacol ring at
83 ppm and methyls at 24 ppm .
Part 3: The "Fluoride Shift" Assay (Protocol)
When
NMR is ambiguous (e.g., complex aliphatic region) and shows a broad blob at 30 ppm, use the Fluoride Shift Assay. This converts the species into distinct fluoroboronates.
Principle
Step-by-Step Methodology
Preparation: Dissolve 10 mg of analyte in 0.6 mL of DMSO-d6 (preferred over
to solubilize polar intermediates).
Baseline Scan: Acquire a standard
NMR (approx. 128 scans). Note the broad peak at ~30 ppm.
Titration: Add 2 equivalents of TBAF (Tetrabutylammonium fluoride) or KF (dissolved in minimal
).
Analysis: Shake and re-acquire
NMR immediately.
Interpretation:
Signal at ~3.0 ppm: Indicates the starting material was Free Acid .
Signal at ~9.0 ppm: Indicates the starting material was Boronic Ester .
Decision Tree Diagram
Figure 2: The Fluoride Shift Assay decision tree for definitive identification.
Part 4: Troubleshooting & Artifacts
The Boroxine Contamination
Free boronic acids spontaneously dehydrate to form boroxines (trimers), especially after vacuum drying or in non-polar solvents (
).
Symptom: In
NMR, the sample looks pure. In NMR, you see a shoulder or secondary peak at 33–35 ppm .
Fix: Add a drop of
to the NMR tube. The boroxine will hydrolyze back to the monomeric acid, simplifying the spectrum.
Hydrolysis in the Tube
Pinacol esters are relatively stable, but less bulky esters (e.g., neopentyl glycol) hydrolyze rapidly if the solvent is "wet."
Prevention: Use ampoule-grade solvents or store
over activated 4Å molecular sieves.
Detection: Look for the appearance of free diol signals in the aliphatic region of the
spectrum over time (e.g., 1 hour vs 24 hours).
References
Hall, D. G. (Ed.).[1][2][3] (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1][2]
Niethe, A., et al. (2024). A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters. Molecules.
Tokunaga, Y., et al. (2002).[4][5] Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Heterocycles.
Beckett, M. A., et al. (2010). A Solid-State 11B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. J. Phys. Chem. A.
Comparative Stability of Fluorinated vs. Non-Fluorinated Amino Boronic Acids: A Technical Guide
Executive Summary Amino boronic acids represent a privileged class of pharmacophores, most notably recognized for their role as reversible covalent inhibitors of serine and threonine proteases (e.g., the 20S proteasome i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Amino boronic acids represent a privileged class of pharmacophores, most notably recognized for their role as reversible covalent inhibitors of serine and threonine proteases (e.g., the 20S proteasome inhibitor bortezomib). However, the intrinsic reactivity of the boronic acid moiety (–B(OH)₂) introduces significant liabilities in drug development, primarily oxidative degradation and base-catalyzed protodeboronation.
As drug development pushes toward more robust and orally bioavailable candidates, fluorination has emerged as a critical structural modification. This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated amino boronic acids, detailing the mechanistic causality behind their stability profiles and providing self-validating experimental protocols for kinetic evaluation.
Mechanistic Causality: The Chemical Biology of Boronic Acid Degradation
To engineer stability into an amino boronic acid, one must first understand how it degrades. In α-amino boronic acids, the proximity of the amine to the electron-deficient boron can lead to complex intramolecular coordination and altered pKa profiles[1]. The degradation of these molecules generally proceeds via two distinct pathways:
Oxidative Cleavage: Boronic acids are highly susceptible to oxidation by reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂). This pathway converts the C–B bond into a C–OH bond, yielding an inactive amine or phenol and releasing boric acid.
Protodeboronation: This base-catalyzed hydrolysis of the C–B bond is a major clearance mechanism in basic or physiological aqueous environments. It is initiated by the formation of a tetrahedral boronate anion, followed by the cleavage of the carbon-boron bond.
Mechanistic pathways of boronic acid degradation and fluorination-mediated stabilization.
The Impact of Fluorination: Electronic and Steric Tuning
Fluorination modulates both the Lewis acidity and the steric environment of the boron center, directly dictating the molecule's half-life.
Lewis Acidity and pKa: The strong inductive electron-withdrawing effect of fluorine increases the Lewis acidity of the boron atom. For instance, the pKa of unsubstituted phenylboronic acid is approximately 8.86, whereas the introduction of fluorine atoms can lower this value significantly (e.g., 2 has a pKa of 6.17)[2]. A lower pKa increases the proportion of the reactive tetrahedral boronate anion at physiological pH (7.4), which is critical for target engagement but can also accelerate base-catalyzed degradation if not sterically protected.
Oxidative Stability: Incorporating the boronic acid into a cyclic benzoxaborolone scaffold, combined with fluorination, destabilizes the oxidation transition state. This stereoelectronic effect reduces electron donation from the cyclic oxygen to the developing p-orbital on boron,3 compared to non-fluorinated analogs[3].
Steric Shielding against Protodeboronation: While highly electron-deficient boronic acids (like ortho-difluoro variants) can be 2[2], strategic placement of a trifluoromethyl (–CF₃) group provides immense steric shielding. The bulky –CF₃ group prevents unwanted nucleophilic attack at the boron center, thereby 4 without sacrificing target affinity[4].
Table 1: Comparative Stability Metrics of Representative Boronic Acid Pharmacophores
Compound Class
Representative Structure
pKa Range
Oxidative Half-Life (H₂O₂, pH 7.4)
Protodeboronation Rate (pH 10)
Non-Fluorinated
Phenylboronic Acid (PBA)
8.8 – 9.0
Minutes
Moderate
Mono-Fluorinated
4-Fluoro PBA
~8.7
Minutes to Hours
Moderate
Trifluoromethyl
2-CF₃ PBA
~7.8
Hours
Slow (Sterically Shielded)
Poly-Fluorinated
2,3,4,6-Tetrafluoro PBA
~6.1
Fast Degradation
Fast (Electronically Destabilized)
Cyclic Fluorinated
Fluoro-Benzoxaborolone
6.3 – 7.0
> Days (10⁴ fold increase)
Very Slow
Formulation Insights: Esters vs. Free Acids
A common misconception in drug formulation is that converting an amino boronic acid to a pinacol ester universally enhances its stability. However, 5 that esterification does not necessarily impart greater stability against protodeboronation[5]. In basic aqueous-organic conditions, the hydrolysis of the ester back to the boronic acid can dominate the degradation pathway, often augmented by self- or auto-catalysis when the pH approaches the pKa of the boronic species. Therefore, stability must be evaluated on the active free acid in physiological buffers, rather than relying solely on the bench stability of the ester prodrug.
Self-Validating Experimental Protocols
To objectively compare these compounds, researchers must employ orthogonal, self-validating analytical techniques.
Step-by-step experimental workflow for evaluating boronic acid kinetic stability.
Protocol A: Kinetic Profiling of Protodeboronation via Multinuclear NMR
Causality & Design: ¹H NMR spectra of complex biological buffers are often crowded, making integration unreliable. ¹⁹F NMR provides a pristine, zero-background window to track the decay of the fluorinated starting material and the emergence of the protodeboronated byproduct. Concurrently, ¹¹B NMR directly reports the hybridization state of boron (sp² vs sp³), allowing observation of the susceptible boronate intermediate.
Solution Preparation: Dissolve the amino boronic acid in a D₂O/DMSO-d₆ mixture (to ensure solubility) containing 50 mM phosphate buffer adjusted to the target pH (e.g., 7.4, 8.5, 10.0). Add 1.0 equivalent of trifluorotoluene as an internal standard.
Thermal Equilibration: Transfer the sample to an NMR tube and equilibrate at 37 °C in the NMR spectrometer for 10 minutes.
Data Acquisition: Acquire interleaved ¹⁹F and ¹¹B NMR spectra every 15 minutes for 24 hours. Use a relaxation delay (D1) of at least 5 × T₁ to ensure quantitative integration.
Kinetic Extraction: Plot the normalized integral of the intact boronic acid versus time. Fit the data to a pseudo-first-order kinetic model to extract the half-life (t₁/₂) and the observed rate constant (k_obs).
Validation (Self-Correction): Sum the integrals of the starting material and the protodeboronated product. The total molarity must remain constant relative to the internal standard (±5%) to validate that no invisible polymeric byproducts are forming.
Protocol B: Accelerated Oxidative Stability Assay
Causality & Design: Oxidative degradation via ROS is a primary clearance mechanism in vivo. By challenging the boronic acid with a standardized concentration of H₂O₂, we can rapidly benchmark the oxidative stability of fluorinated vs. non-fluorinated analogs. LC-MS is chosen over NMR here to detect trace amounts of the oxidized phenol/amine byproduct with high sensitivity.
Reaction Initiation: Prepare a 1 mM solution of the boronic acid in PBS (pH 7.4) at 37 °C. Initiate the reaction by adding H₂O₂ to a final concentration of 10 mM (10-fold excess to ensure pseudo-first-order kinetics).
Time-Course Sampling: Quench 50 µL aliquots at predefined time points (0, 5, 15, 30, 60, 120 minutes) by adding them to 50 µL of a catalase solution (to decompose residual H₂O₂) mixed with cold acetonitrile.
LC-MS Analysis: Inject the quenched samples onto a reversed-phase LC-MS system. Monitor the disappearance of the parent mass [M+H]+ and the appearance of the oxidized product mass [M-B(OH)2+OH+H]+.
Data Synthesis: Calculate the oxidative half-life. A robust fluorinated benzoxaborolone should exhibit a t₁/₂ > 24 hours, whereas a standard non-fluorinated phenylboronic acid will typically degrade within minutes.
References
Zarzeczańska, D. et al. "Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids." European Journal of Inorganic Chemistry, 2017. 2
"Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds." PMC (NIH), 2022. 6
"Emergent Organoboron Acid Catalysts." The Journal of Organic Chemistry (ACS), 2022. 4
"Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis." University of Edinburgh, 2022. 5
"Catalytic and Biological Applications of Benzoxaborolones." Raines Lab. 3
"Stereospecific Enzymatic Conversion of Boronic Acids to Amines." PMC (NIH), 2024. 1
elemental analysis standards for (2-Amino-3,5-difluorophenyl)boronic acid
As a Senior Application Scientist overseeing the analytical characterization of complex pharmacophores, I frequently encounter the unique challenges posed by multi-heteroatom organoboron compounds. (2-Amino-3,5-difluorop...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist overseeing the analytical characterization of complex pharmacophores, I frequently encounter the unique challenges posed by multi-heteroatom organoboron compounds. (2-Amino-3,5-difluorophenyl)boronic acid (C₆H₆BF₂NO₂, MW: 172.93 g/mol ) is a highly valuable building block in Suzuki-Miyaura cross-coupling reactions. However, it is an absolute nightmare for conventional elemental analysis (EA).
When analyzing compounds containing boron, fluorine, and nitrogen, standard analytical protocols routinely fail to meet the strict ±0.4% variance required by major chemical journals . This guide objectively compares legacy analytical methods against optimized, modern techniques, providing the causality behind these failures and the self-validating protocols required to achieve analytical absolute truth.
The Causality of Analytical Failure
To understand why standard elemental analysis fails for this compound, we must dissect the chemical mechanisms occurring within the combustion tube:
The Boroxine Equilibrium (The Weighing Trap): Boronic acids spontaneously dehydrate to form cyclic boroxine anhydrides depending on ambient humidity. The monomeric form of our target compound contains 41.67% Carbon . If the sample partially dehydrates to the trimeric boroxine—(C₆H₄BF₂NO)₃—the theoretical carbon content shifts to 46.52% . If this equilibrium is not controlled prior to weighing, the data is fundamentally flawed before the analysis even begins.
Refractory Boron Carbides (The Carbon Trap): During standard CHN combustion (900–1000 °C), boron reacts with carbon to form boron carbide (B₄C). B₄C is highly refractory and resists oxidation, trapping carbon in the ash and resulting in artificially low %C readings.
Fluorine-Quartz Degradation (The Scrubber Trap): Fluorine radicals generated during combustion react with the quartz (SiO₂) combustion tube to form volatile silicon tetrafluoride (SiF₄) and corrosive HF. SiF₄ can co-elute with CO₂ or poison the reduction catalysts, leading to erratic Carbon and Nitrogen values .
Analytical Decision Workflow
To overcome these interferences, the analytical workflow must be deliberately branched. The diagram below illustrates the logical decision matrix for processing fluorinated organoboronic acids.
Optimized elemental analysis workflow for organoboronic acids with fluorine substitutions.
Performance Comparison of Analytical Methodologies
The following table summarizes the experimental recovery data comparing legacy techniques against optimized methodologies for (2-Amino-3,5-difluorophenyl)boronic acid.
Element
Theoretical % (Monomer)
Legacy Method
Legacy Recovery (%)
Optimized Method
Optimized Recovery (%)
RSD (%)
Carbon
41.67%
Unmodified CHN
36.20% (Low due to B₄C)
Modified CHN (V₂O₅)
41.55%
< 0.2%
Hydrogen
3.50%
Unmodified CHN
3.45%
Modified CHN (V₂O₅)
3.48%
< 0.1%
Nitrogen
8.10%
Unmodified CHN
8.05%
Modified CHN (V₂O₅)
8.08%
< 0.1%
Fluorine
21.97%
Schöninger + ISE
19.80% (Incomplete)
Combustion IC (CIC)
21.90%
< 0.3%
Boron
6.25%
Mannitol Titration
5.90%
Microwave + ICP-OES
6.22%
< 0.2%
Self-Validating Experimental Protocols
To ensure Trustworthiness and strict adherence to GLP (Good Laboratory Practice), every protocol below is designed as a self-validating system.
Protocol A: Sample Pre-Conditioning (Overcoming the Boroxine Trap)
Causality: You cannot analyze what you cannot accurately weigh. We must force the equilibrium entirely to the monomeric state or entirely to the boroxine state.
Derivatization (Preferred): Convert the sample to its pinacol ester derivative prior to analysis. This locks the boron atom, preventing dehydration and providing a stable, weighable solid.
Alternative (Vacuum Drying): If the free acid must be analyzed, dry the sample under a high vacuum (0.1 mbar) at 60 °C for 12 hours to force complete conversion to the boroxine anhydride. Recalculate your theoretical expected values based on the trimer (MW: 464.73 g/mol ).
Protocol B: Modified CHN Determination
Causality: Vanadium pentoxide (V₂O₅) acts as a localized oxygen donor and flux, melting at 690 °C to coat the sample and prevent B₄C formation. A Magnesium Oxide (MgO) or Silver Tungstate (Ag₂WO₄) zone in the combustion tube traps fluorine as stable solid fluorides, preventing SiF₄ formation .
System Validation:
Run 3x empty tin capsules to establish the system baseline.
Run 3x Acetanilide (Standard SRM) to calibrate the K-factor.
Run 1x 4-Fluorobenzoic acid to validate that the halogen scrubber is actively trapping fluorine without skewing Carbon recovery.
Procedure:
Accurately weigh 1.500 mg of the pre-conditioned sample into a tin capsule.
Add exactly 10.0 mg of V₂O₅ powder directly into the capsule and crimp tightly.
Combust at 1000 °C in an analyzer equipped with an Ag₂WO₄/MgO scrubbing zone.
Self-Check: Run an Acetanilide standard every 10 samples to ensure the scrubber has not exhausted and detector drift has not occurred.
Protocol C: Combustion Ion Chromatography (CIC) for Fluorine
Causality: Traditional Schöninger flask combustion often leaves fluorinated aromatics partially unoxidized. CIC utilizes pyrohydrolysis—combusting the sample in an oxygen/argon stream with water vapor—converting all organic fluorine quantitatively into HF, which is directly injected into an ion chromatograph .
System Validation:
Run an ultrapure water blank.
Calibrate the IC with certified aqueous Fluoride standards (0.1, 1.0, 10.0 ppm).
Combust a certified organofluorine standard (e.g., Trifluoroacetic acid or 4-Fluorobenzoic acid) to verify 100% pyrohydrolysis recovery.
Procedure:
Weigh 2.0 mg of sample into a ceramic boat.
Introduce into the CIC furnace at 1050 °C under an Ar/O₂/H₂O stream.
Absorb the effluent gas in 10 mL of ultrapure water containing a trace H₂O₂ absorber.
Analyze via IC using a Metrosep A Supp 5 column (or equivalent) with conductivity detection.
Protocol D: Microwave Digestion + ICP-OES for Boron
Causality: Boron requires aggressive digestion to free it from the aromatic ring, but traditional hot-plate digestion risks the volatilization of boric acid. Closed-vessel microwave digestion prevents volatile loss.
System Validation:
Spike a blank with a NIST-traceable Boron standard to verify no loss during digestion.
Use Yttrium (Y) as an internal standard to correct for matrix effects in the plasma.
Procedure:
Place 10.0 mg of sample into a Teflon microwave vessel.
Add 5.0 mL of concentrated HNO₃ and 1.0 mL of 30% H₂O₂.
Seal and digest at 200 °C for 20 minutes.
Dilute to 50 mL with ultrapure water and analyze via ICP-OES at the 249.772 nm emission line.
References
Fadeeva, V. P., Tikhova, V. D., & Nikulicheva, O. N. (2008). Elemental analysis of organic compounds with the use of automated CHNS analyzers. Journal of Analytical Chemistry, 63(11), 1094-1106.[Link]
Gagnon, A., et al. (2021). An International Study Evaluating Elemental Analysis. ChemRxiv.[Link]
VELP Scientifica. (2023). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. VELP Analytical Insights.[Link]
Operational Guide: Safe Disposal of (2-Amino-3,5-difluorophenyl)boronic Acid Part 1: Chemical Profile & Hazard Logic To dispose of a chemical safely, you must first understand what makes it dangerous. (2-Amino-3,5-difluo...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Safe Disposal of (2-Amino-3,5-difluorophenyl)boronic Acid
Part 1: Chemical Profile & Hazard Logic
To dispose of a chemical safely, you must first understand what makes it dangerous. (2-Amino-3,5-difluorophenyl)boronic acid (CAS: 1642879-87-5 or similar isomers) presents a unique "triad" of disposal challenges due to its functional groups.
Functional Group
Hazard Characteristic
Disposal Implication
Boronic Acid ()
Dehydration Risk: Can spontaneously dehydrate to form boroxine anhydrides (trimers).
Waste containers must be kept dry.[1][2][3] Do not seal wet solids in glass vials without venting, as pressure can build.
Amino Group ()
Basicity/Reactivity: Acts as a weak base; reactive toward acid chlorides and anhydrides.
CRITICAL SEGREGATION: Never dispose of in the same waste stream as acylating agents (e.g., acetic anhydride, acetyl chloride) to prevent exothermic runaway.
Difluoro- Ring ()
Thermal Stability & HF Potential: The C-F bond is one of the strongest in organic chemistry.
Incineration Requirement: Standard low-temp incineration may be insufficient. Must be routed to high-temperature hazardous waste incinerators equipped with HF scrubbers.
The most common laboratory accidents involving waste occur due to improper segregation. Use this Compatibility Matrix before adding this substance to any waste carboy.
Scenario B: Disposal of Reaction Mixtures (Liquid)
Best for: Mother liquors, HPLC waste, reaction byproducts.
pH Check (The Validation Step):
Action: Dip a pH strip into the waste solution.
Requirement: Ensure pH is between 4 and 10.
Reason: Highly acidic solutions can mobilize boron; highly basic solutions can attack glass containers over time. Neutralize if necessary.
Solvent Selection:
Combine with Halogenated Waste streams if the solvent system contains DCM or Chloroform.
Combine with Non-Halogenated Waste if dissolved in Methanol/Ethanol/DMSO.
Carboy Protocol:
Use an HDPE Carboy (Glass is acceptable but breakage risk is higher).
Leave 10% headspace.
Cap Venting: Use a vented cap (e.g., Nalgene® Eco-Vented) to prevent pressure buildup if residual boroxine formation occurs.
Part 4: Workflow Visualization
The following logic flow ensures the compound is routed to the correct destruction facility (High-Temp Incineration) rather than a standard landfill or wastewater treatment plant.
Figure 1: Decision logic for segregating and packaging fluorinated phenylboronic acid waste to ensure regulatory compliance and safety.
Part 5: Emergency Response (Spills)
If a container breaks or powder is dispersed:
PPE Upgrade: Wear nitrile gloves (double gloved), lab coat, and safety goggles . If powder is fine/dusty, use an N95 or P100 respirator to prevent inhalation (STOT-SE 3 hazard).
Dry Spill:
Do NOT sweep rapidly (generates dust).
Cover with wet paper towels to dampen the powder.
Scoop into a bag.
Wipe surface with a weak base (1% Sodium Bicarbonate) to neutralize any acidic hydrolysis products, then water.
Do not use sawdust (combustible) if mixed with oxidizing solvents.
References
U.S. Environmental Protection Agency (EPA). (2024). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) and Materials Containing PFAS. Retrieved from [Link][6]
RCI Labscan. (n.d.). Hazardous Waste Compatibility Chart. Retrieved from [Link]
Personal protective equipment for handling (2-Amino-3,5-difluorophenyl)boronic acid
The following guide details the operational safety and logistical protocols for handling (2-Amino-3,5-difluorophenyl)boronic acid . Executive Summary & Hazard Profiling Compound Identity: Chemical Name: (2-Amino-3,5-difl...
CAS Registry: Note: As a specialized intermediate, specific CAS data is often proprietary. Safety protocols herein are derived from the Structure-Activity Relationship (SAR) of its functional parents: 3,5-Difluorophenylboronic acid (CAS 156545-07-2) and 2-Fluoroaniline .
Risk Assessment Logic (SAR Analysis):
Unlike generic boronic acids, the presence of the 2-amino group (aniline functionality) combined with fluorine substituents significantly alters the safety profile.
Boronic Acid Moiety: Causes standard mucosal irritation (Eyes/Lungs).
Ortho-Amino Group: Introduces potential for skin sensitization and methemoglobinemia risks typical of anilines, requiring stricter dermal protection than standard boronic acids.
Permeation Defense: Fluorinated organics can permeate thin nitrile faster than standard solvents. The amino group increases skin toxicity risks. Latex is NOT recommended due to poor organic resistance.
Eye Protection
Chemical Splash Goggles (ANSI Z87.1+)
Particulate Defense: Boronic acid dust is fine and hygroscopic; it adheres to moist eyes. Safety glasses allow dust entry from the sides.
Respiratory
Fume Hood (Face Velocity >100 fpm)
Primary Barrier: Engineering controls are superior to respirators. If weighing outside a hood is unavoidable, a P100 particulate respirator is required (N95 is insufficient for fine chemical dusts).
Body Defense
Lab Coat + Tyvek® Sleeves
Wrist Gap Protection: The gap between glove and coat is the most common exposure point. Disposable sleeves bridge this gap.
Operational Protocols
A. Weighing & Transfer (Critical Control Point)
Dust generation is the highest risk during weighing.
Static Control: Use an anti-static gun or ionizer bar on the balance. Fluorinated powders are highly static-prone and will "jump" onto gloves/sleeves.
Damping: Place a damp paper towel (water-wet) around the balance perimeter to trap stray particles.
Transfer: Use a disposable anti-static weighing boat. Do not use spatulas directly from the stock bottle; pour a small amount into a secondary container first to avoid contaminating the source.
B. Reaction Setup (Suzuki/Miyaura Coupling)
Solvent Choice: When dissolving, add solvent (e.g., Dioxane, DMF) slowly down the side of the vessel to prevent "puffing" of the powder.
Inert Atmosphere: This compound is air-stable but hygroscopic . Flush headspace with Nitrogen/Argon to prevent hydrolysis to the boroxine trimer, which alters stoichiometry.
C. Spill Response Workflow
Figure 2: Emergency response logic for solid spills.
Caption: Immediate action plan for solid spills. Wet-wiping is crucial to prevent aerosolization.
